3-Fluoro-1-methyl-1H-indazole-5-carbonitrile

Core Science & Biosynthesis

3-Fluoro-1-methyl-1H-indazole-5-carbonitrile physicochemical properties

An In-Depth Technical Guide to the Physicochemical Properties of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile, a heterocyclic compound of significant interest to the pharmaceutical and agrochemical research sectors. Indazole derivatives are recognized as privileged scaffolds in medicinal chemistry due to their wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.[1][2] The introduction of a fluorine atom and a carbonitrile group can significantly modulate a molecule's metabolic stability, membrane permeability, and target-binding affinity. This document serves as a vital resource for researchers, offering a combination of predicted data based on closely related analogs, and detailed, field-proven experimental protocols for empirical determination.

Introduction: The Significance of the Indazole Scaffold

Indazoles are bicyclic aromatic heterocycles consisting of a benzene ring fused to a pyrazole ring. This scaffold is a bioisostere of indole and is a key pharmacophore in numerous marketed drugs and clinical candidates, such as Granisetron (antiemetic) and Benzydamine (anti-inflammatory).[2] The tautomeric nature of the indazole ring system, along with its ability to participate in hydrogen bonding and π-stacking interactions, makes it a versatile component in drug design.[1] The specific compound, 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile, combines three key structural motifs:

• 1-Methyl-1H-indazole Core: The methylation at the N1 position resolves tautomeric ambiguity, often leading to more predictable pharmacological and pharmacokinetic profiles.

• 3-Fluoro Substitution: The fluorine atom at the 3-position is expected to influence the molecule's electronic properties and pKa, potentially enhancing binding affinity and metabolic stability.

• 5-Carbonitrile Group: The nitrile moiety is a common functional group in medicinal chemistry that can act as a hydrogen bond acceptor or be metabolized to a carboxylic acid or amide. It significantly impacts polarity and solubility.

Given the absence of extensive public data for this specific molecule, this guide provides robust, generalized methodologies for its characterization.

Molecular Identity and Physicochemical Properties

While specific experimental data for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile is not widely published, we can deduce its fundamental properties and predict others based on its structure and data from close analogs.

Table 1: Core Identity and Predicted Physicochemical Properties

Property	Value / Prediction	Data Source / Method
IUPAC Name	3-Fluoro-1-methyl-1H-indazole-5-carbonitrile	Nomenclature Rule
Molecular Formula	C₉H₆FN₃	Elemental Composition
Molecular Weight	175.16 g/mol	Calculated
CAS Number	Not Assigned / Found	Database Search
Physical Form	Predicted to be a solid at room temperature.	Based on analogs like 1-Methyl-1H-indazole-5-carbonitrile (Solid) and 7-Fluoro-1H-indazole-5-carbonitrile (Solid).[3]
Boiling Point	Predicted >300 °C at 760 mmHg.	Extrapolated from the analog 1-Methyl-1H-indazole-5-carbonitrile (321.1 °C). The addition of fluorine is expected to have a minor effect on the boiling point.
Solubility	Predicted to be soluble in organic solvents like DMSO, DMF, and methanol; sparingly soluble in water.	Based on general characteristics of heterocyclic compounds and solubility data for related indazoles.
Calculated LogP	~1.8 - 2.2	Estimation based on analogs. For example, 7-Fluoro-1H-indazole-5-carbonitrile has a calculated LogP of 1.57.[3] The N-methylation typically increases lipophilicity.
Storage Temperature	Recommended 2-8°C, sealed in a dry environment.	Standard practice for complex organic molecules to ensure long-term stability. Analogs are often stored at 4°C.

Spectroscopic Profile: A Roadmap for Structural Verification

For any newly synthesized batch of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile, a full suite of spectroscopic analyses is required for unambiguous structural confirmation and purity assessment. Below are the expected spectral characteristics.

Table 2: Predicted Spectroscopic Data

Technique	Expected Observations
¹H NMR	N-Methyl Group: A sharp singlet around δ 3.8-4.1 ppm. Aromatic Protons: Three distinct signals in the aromatic region (δ 7.5-8.5 ppm). Expect doublet or doublet of doublets splitting patterns due to H-H and H-F coupling. The proton at C4 will likely show coupling to the fluorine at C3.
¹³C NMR	Aromatic Carbons: Multiple signals between δ 110-150 ppm. The carbon attached to fluorine (C3) will appear as a doublet with a large ¹JCF coupling constant (~240-260 Hz). Nitrile Carbon (C≡N): A signal around δ 115-120 ppm. N-Methyl Carbon: A signal around δ 35-40 ppm.
¹⁹F NMR	A single resonance, likely a multiplet due to coupling with adjacent aromatic protons.
FT-IR	C≡N Stretch: A sharp, characteristic absorption band around 2220-2240 cm⁻¹. C-F Stretch: A strong band in the 1000-1300 cm⁻¹ region. Aromatic C=C and C=N Stretches: Multiple bands in the 1400-1650 cm⁻¹ region.
Mass Spec	(ESI+) : Expected [M+H]⁺ ion at m/z 176.06.

Essential Experimental Protocols for Physicochemical Characterization

The following protocols provide robust, step-by-step methodologies for determining the critical physicochemical properties of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile.

Protocol: Purity and Identity Confirmation by HPLC-UV/MS

Objective: To confirm the identity and determine the purity of the compound using High-Performance Liquid Chromatography coupled with UV and Mass Spectrometry detectors.

Rationale: Reversed-phase HPLC (RP-HPLC) is the industry standard for the analysis of small molecules, offering excellent resolution and compatibility with MS detection for definitive mass confirmation.[4]

Caption: HPLC-UV/MS workflow for identity and purity analysis.

Methodology:

• Sample Preparation: Prepare a 10 mM stock solution of the compound in DMSO. Further dilute to an appropriate working concentration (e.g., 10 µg/mL) using a 50:50 mixture of acetonitrile and water.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical starting point is a linear gradient from 5% B to 95% B over 5-7 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Detection:

  • UV-DAD: Monitor from 200-400 nm, extracting the chromatogram at the wavelength of maximum absorbance (λmax).

  • MS (ESI+): Scan a mass range that includes the expected [M+H]⁺ ion (e.g., m/z 100-500).

• Data Analysis:

  • Purity: Integrate the peak area of the main component in the UV chromatogram and calculate the area percentage. A purity level of >95% is typically required for further studies.

  • Identity: Confirm the presence of the target mass-to-charge ratio (m/z 176.06 for [M+H]⁺) in the corresponding mass spectrum.

Protocol: Melting Point and Thermal Stability by DSC/TGA

Objective: To determine the melting point (Tm) and decomposition temperature (Td) of the compound.

Rationale: Differential Scanning Calorimetry (DSC) provides a precise melting point, which is a key indicator of purity. Thermogravimetric Analysis (TGA) assesses thermal stability by measuring mass loss as a function of temperature.

Caption: Workflow for thermal analysis using DSC and TGA.

Methodology:

• Sample Preparation: Accurately weigh 1-3 mg of the solid compound into an aluminum DSC or TGA pan.

• DSC Analysis:

  • Place the sealed pan in the DSC cell.

  • Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) over a temperature range expected to encompass the melting point (e.g., 25 °C to 250 °C).

  • The melting point is determined as the onset or peak of the endothermic event on the resulting thermogram. A sharp melting peak is indicative of high purity.

• TGA Analysis:

  • Place the pan in the TGA furnace.

  • Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) to a high temperature (e.g., 500 °C).

  • The decomposition temperature is typically reported as the onset temperature at which significant mass loss occurs.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile is not available, data from analogous nitrile-containing heterocyclic compounds suggest the following precautions.

Hazard Statements (Predicted):

• H302: Harmful if swallowed.[5]

• H315: Causes skin irritation.[5]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[5]

Precautionary Measures:

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

• Handling: Avoid inhalation of dust and direct contact with skin and eyes. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[6]

Conclusion

3-Fluoro-1-methyl-1H-indazole-5-carbonitrile represents a promising scaffold for further investigation in drug discovery and materials science. This guide provides a foundational understanding of its predicted physicochemical properties and outlines the essential, standardized experimental protocols required for its empirical characterization. By adhering to these methodologies, researchers can ensure the generation of high-quality, reliable data, thereby accelerating their research and development efforts.

References

• Vertex AI Search. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.
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• Ossila. 4-Fluoro-1H-indazole | CAS Number 341-23-1.
• PubChem - NIH. 1H-Indazole-3-carbonitrile | C8H5N3 | CID 437556.
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• BLDpharm. 1638591-54-4|4-fluoro-1-methyl-1H-indazole-3-carbonitrile.
• Sigma-Aldrich. 1-Methyl-1H-indazole-5-carbonitrile | 189107-45-7.
• Sigma-Aldrich. 1-Methyl-1H-indazole-5-carbonitrile | 189107-45-7.
• PMC. (2024). Indazole – an emerging privileged scaffold: synthesis and its biological significance.

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A Technical Guide to 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile: Synthesis, Properties, and Applications in Drug Discovery

This in-depth technical guide provides a comprehensive overview of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile, a heterocyclic compound of significant interest to researchers, scientists, and professionals in drug development. While a specific CAS number for this molecule is not publicly registered, indicating its novelty, this guide will delve into its constituent features, a plausible synthetic pathway, and its potential applications based on the well-established importance of the fluorinated indazole scaffold in medicinal chemistry.

The Significance of the Fluorinated Indazole Scaffold

The indazole ring system is a "privileged scaffold" in drug discovery, known for its presence in a multitude of biologically active compounds.[1] Its unique structure allows it to mimic the purine base of ATP, enabling it to act as a hinge-binding motif for various protein kinases.[2] The strategic introduction of a fluorine atom can significantly enhance a molecule's therapeutic potential by improving its metabolic stability, membrane permeability, and binding affinity to target proteins.[3][4] Consequently, fluorinated indazole derivatives are actively being investigated for a range of therapeutic areas, most notably in oncology.[2]

Physicochemical Properties of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile

The properties of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile are dictated by its core indazole structure and its substituents: a fluorine atom at the 3-position, a methyl group on one of the nitrogen atoms, and a nitrile group at the 5-position.

Property	Value/Description	Significance
CAS Number	Not available	Suggests the compound is novel or not widely commercialized.
Molecular Formula	C9H6FN3	Provides the elemental composition.
Molecular Weight	175.16 g/mol	Important for stoichiometric calculations in synthesis and assays.
3-Fluoro Substituent	Electronegative fluorine atom	Can modulate pKa, improve metabolic stability, and enhance binding interactions.[4]
1-Methyl Group	N-methylation	Prevents tautomerization and can improve cell permeability.
5-Carbonitrile Group	Cyano group	Can act as a hydrogen bond acceptor and a precursor for other functional groups.

A Plausible Synthetic Pathway

While a specific, documented synthesis for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile is not available, a plausible route can be devised based on established methodologies for the synthesis of substituted indazoles.[5][6] The following multi-step synthesis is proposed:

Experimental Protocol:

• Step 1: Fluorination of a Precursor. The synthesis could commence with a suitable indazole precursor, which would undergo regioselective fluorination at the 3-position.

• Step 2: N-Methylation. The subsequent step would involve the methylation of the indazole nitrogen. The choice of methylating agent and reaction conditions would be critical to ensure selective methylation at the N1 position.

• Step 3: Introduction of the Nitrile Group. The final key step would be the introduction of the carbonitrile group at the 5-position. This could potentially be achieved through a cyanation reaction of a 5-bromo or 5-iodo precursor.

Caption: Proposed synthetic workflow for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile.

Potential Applications in Drug Discovery

The structural motifs within 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile suggest its potential as a valuable building block in the development of novel therapeutics, particularly as a kinase inhibitor. Many indazole-based compounds have shown potent activity against a variety of kinases involved in cancer cell proliferation and survival.[2][7]

The presence of the 3-fluoro and 1-methyl groups could enhance the compound's selectivity and pharmacokinetic profile, while the 5-carbonitrile group offers a handle for further chemical modification to optimize its biological activity.

Caption: Potential mechanism of action via inhibition of the MAPK/ERK signaling pathway.

Sourcing of Precursors and Starting Materials

For researchers aiming to synthesize 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile, the procurement of suitable starting materials is crucial. The following table lists potential suppliers for key precursors or structurally related indazole derivatives.

Supplier	Compound Type	Website
BLDpharm	Fluorinated Indazole Derivatives[8]
ChemScene	Indazole Carbonitriles[9][10]
Fluorochem	Halogenated Indazoles[11]
Sigma-Aldrich	Methylated Indazoles
LEAPChem	Fluorinated Indazoles[12]

Safety and Handling

As with any novel chemical compound, 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile should be handled with care in a well-ventilated laboratory, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.[13][14][15][16] For specific handling and safety information, it is advisable to consult the Safety Data Sheets (SDS) of structurally similar compounds.

Conclusion

3-Fluoro-1-methyl-1H-indazole-5-carbonitrile represents a promising, albeit currently under-explored, chemical entity with significant potential in medicinal chemistry. Its unique combination of a fluorinated indazole core and synthetically versatile nitrile group makes it an attractive starting point for the design of novel therapeutic agents, particularly in the realm of kinase inhibition for oncology. This guide provides a foundational understanding and a practical framework for researchers to embark on the synthesis and biological evaluation of this and related compounds.

References

• Synthesis and Process Optimization of 1‐(tert‐Butoxycarbonyl)‐7‐Fluoro‐3‐Methyl‐1H‐Indazole‐5‐Carboxylic Acid. ResearchGate. Available at: [Link]

• SAFETY DATA SHEET. Available at: [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. PMC. Available at: [Link]

• The synthesis technique of 3 methyl 1H indazoles. Google Patents.

• Indazole synthesis. Organic Chemistry Portal. Available at: [Link]

• Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. PMC. Available at: [Link]

• Indazoles. AMERICAN ELEMENTS®. Available at: [Link]

• 1H-Indazole, 5-fluoro-3-methyl- suppliers and producers. BuyersGuideChem. Available at: [Link]

• 7-fluoro-1-(2-fluorobenzyl)-1H-indazole-3-carbonitrile. ZaiQi Bio-Tech. Available at: [Link]

• Identity. ECHA CHEM. Available at: [Link]

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• Preparation of 1H-Indazole-3-carbonitrile. Organic Syntheses. Available at: [Link]

• Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. MDPI. Available at: [Link]

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SMILES string and InChIKey for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile

An In-Depth Technical Guide to the Chemical Informatics and Synthetic Methodology of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile

Executive Summary

In contemporary drug discovery, the indazole scaffold is a privileged pharmacophore, frequently deployed as a bioisostere for indoles and benzimidazoles in the development of kinase inhibitors and receptor antagonists. The specific functionalization of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile represents a highly optimized fragment: the N1-methylation locks the tautomeric state to enhance membrane permeability, the C5-carbonitrile provides a low-topological-polar-surface-area (TPSA) hydrogen bond acceptor vector, and the C3-fluorination increases metabolic stability against cytochrome P450-mediated oxidation.

This whitepaper provides a comprehensive, self-validating framework for the computational identification, virtual screening preparation, and bench-level synthesis of this critical intermediate.

Chemical Identity & Structural Informatics

Accurate chemical identifiers are the bedrock of cheminformatics, enabling precise database querying, molecular modeling, and intellectual property documentation.

SMILES String Derivation

The Simplified Molecular-Input Line-Entry System (SMILES) string for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile is: Cn1nc(F)c2cc(C#N)ccc12

Causality of the String Structure:

• C : Represents the N1-methyl group.

• n1 : The N1 nitrogen of the pyrazole ring, with 1 designating the first ring-closure bond.

• nc(F) : The N2 nitrogen double-bonded to the C3 carbon, which is substituted with a fluorine atom.

• c2 : The C3a bridgehead carbon, initiating the second ring-closure bond.

• cc(C#N)ccc : The fused benzene ring traversing C4, C5 (bearing the cyano group C#N), C6, and C7.

• 12 : The C7a bridgehead carbon, closing both ring 1 (back to N1) and ring 2 (back to C3a), perfectly defining the bicyclic 1H-indazole core.

InChI and InChIKey Generation

The International Chemical Identifier (InChI) provides a strictly canonical, layered representation of the molecule's connectivity and protonation state.

Derived Canonical InChI: InChI=1S/C9H6FN3/c1-13-12-9(10)7-4-6(5-11)2-3-8(7)13/h2-4H,1H3

InChIKey: Hashing the InChI string via the SHA-256 algorithm generates a fixed-length, 27-character InChIKey (Format: SkeletonHash-StereoHash-ProtonationState). For this exact connectivity, the standard InChIKey format will terminate in -UHFFFAOYSA-N, indicating a neutral molecule with no defined stereocenters (as the molecule is entirely planar).

Table 1: Summary of Chemical Identifiers

Property	Value
IUPAC Name	3-Fluoro-1-methyl-1H-indazole-5-carbonitrile
Molecular Formula	C₉H₆FN₃
Exact Mass	175.0545 Da
SMILES	Cn1nc(F)c2cc(C#N)ccc12
InChI	InChI=1S/C9H6FN3/c1-13-12-9(10)7-4-6(5-11)2-3-8(7)13/h2-4H,1H3

Computational Workflow for Virtual Screening

Before synthesizing a fragment, it is typically evaluated via molecular docking. The SMILES string must be converted into a biologically relevant 3D conformer. Because the N1 position is methylated, the tautomeric state is locked, eliminating the need for complex 1H vs. 2H tautomer enumeration during ligand preparation [3].

Caption: Computational workflow for converting the 1D SMILES string into a 3D ligand for virtual screening.

Synthetic Methodology & Experimental Causality

The synthesis of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile requires careful orchestration of reaction steps to ensure high regioselectivity.

Retrosynthetic Logic and Causality

Why Methylate First? If electrophilic fluorination is attempted on the unprotected 1H-indazole-5-carbonitrile, the free NH group can undergo competitive N-fluorination, or the fluctuating tautomeric equilibrium can lead to poor regiocontrol. Methylating N1 first locks the molecule into the 1H-form. The +M (mesomeric) effect of the N1 nitrogen lone pair strongly directs electrophilic aromatic substitution (EAS) to the highly nucleophilic C3 position [1].

Why Selectfluor? Selectfluor (1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) is chosen over DAST or NFSI. DAST is a nucleophilic fluorinating agent and is useless for EAS. While NFSI is electrophilic, Selectfluor is significantly more reactive and acts as an excellent source of "F+" for electron-rich heterocyclic systems like indazoles, avoiding the need for harsh, toxic reagents like fluorine gas or HF [2].

Caption: Two-step synthetic workflow detailing N1-methylation followed by C3-electrophilic fluorination.

Step-by-Step Experimental Protocols (Self-Validating System)

The following protocols are designed with built-in analytical checkpoints to ensure the researcher can validate the success of each transformation in real-time.

Protocol A: Synthesis of 1-Methyl-1H-indazole-5-carbonitrile

• Reaction Setup: Dissolve 1H-indazole-5-carbonitrile (1.0 eq) in anhydrous DMF (0.2 M) under an inert nitrogen atmosphere.

• Deprotonation: Add anhydrous K₂CO₃ (2.0 eq). Causality: K₂CO₃ is a mild base that efficiently deprotonates the indazole NH (pKa ~14) without causing side reactions. DMF solvates the potassium cation, leaving a highly reactive, naked indazolide anion.

• Alkylation: Cool the mixture to 0 °C and add Methyl Iodide (MeI, 1.2 eq) dropwise. Stir and allow to warm to room temperature for 4 hours.

• Validation Checkpoint 1 (TLC/LC-MS): Monitor via TLC (UV 254 nm). The N1-methyl isomer (major, thermodynamically favored) will elute faster than the N2-methyl isomer on silica gel. LC-MS should show complete consumption of starting material and a new peak at m/z 158.07[M+H]⁺ .

• Workup: Quench with water, extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography (Hexanes/EtOAc) to isolate the pure N1-methyl intermediate.

Protocol B: Electrophilic Fluorination to Target Compound

• Reaction Setup: Dissolve the purified 1-methyl-1H-indazole-5-carbonitrile (1.0 eq) in a 4:1 mixture of Acetonitrile (MeCN) and Glacial Acetic Acid (AcOH). Causality: MeCN provides solubility for the cationic Selectfluor, while AcOH facilitates the proton-transfer step essential for restoring aromaticity during the EAS mechanism.

• Fluorination: Add Selectfluor (1.5 eq) in one portion. Heat the reaction mixture to 80 °C for 12 hours (or apply microwave irradiation at 100 °C for 45 minutes for accelerated kinetics) [1][2].

• Validation Checkpoint 2 (LC-MS): Sample the reaction. The desired product must exhibit an exact mass shift of +18 Da (substitution of H for F). Look for the target mass peak at m/z 176.06[M+H]⁺ .

• Workup & Isolation: Cool to room temperature, concentrate under reduced pressure to remove MeCN. Neutralize the remaining AcOH with saturated aqueous NaHCO₃. Extract with Dichloromethane (DCM), wash with brine, dry, and purify via silica gel chromatography to yield 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile.

Table 2: Quantitative Validation Metrics

Stage	Target Compound	Expected LC-MS[M+H]⁺	TLC Retention (Silica)
Starting Material	1H-indazole-5-carbonitrile	144.05	Highly polar (streaks)
Intermediate	1-methyl-1H-indazole-5-carbonitrile	158.07	Mid-polarity (N1 > N2 Rf)
Final Product	3-Fluoro-1-methyl-1H-indazole-5-carbonitrile	176.06	Highly non-polar (High Rf)

References

• Title: Addition of Fluorine and a Late-Stage Functionalization (LSF) of the Oral SERD AZD9833 Source: National Institutes of Health (NIH) / PubMed Central URL: [Link] [1]

• Title: 5-fluoro-3-methyl-1H-indazole-4-carbonitrile | C9H6FN3 | CID (Structural Informatics Analogue) Source: PubChem / National Library of Medicine URL: [Link] [3]

Harnessing Fluorine in Indazole Scaffolds: A Guide to Drug-Likeness and Lipinski's Rule of Five

An In-Depth Technical Guide:

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Indazole Scaffold and the Strategic Imperative of Fluorine

The indazole core is a privileged heterocyclic scaffold in medicinal chemistry, forming the foundation of numerous compounds with a wide array of biological activities, including anti-inflammatory, antitumor, and anti-HIV properties.[1][2] Its structural rigidity and versatile substitution patterns make it an attractive starting point for drug design. However, optimizing a lead compound from a promising scaffold into a viable oral drug requires meticulous control over its physicochemical properties. This is where the strategic incorporation of fluorine becomes a cornerstone of modern drug discovery.[3]

Fluorine, the most electronegative element, possesses a unique combination of properties that medicinal chemists leverage to fine-tune molecules for improved pharmacokinetic and pharmacodynamic profiles.[4][5] When introduced into a scaffold like indazole, it can profoundly alter molecular behavior by:

• Modulating Lipophilicity: The effect of fluorine on a molecule's oil/water partition coefficient (LogP) is context-dependent. While highly fluorinated motifs like the trifluoromethyl (-CF3) group significantly increase lipophilicity, a single fluorine atom on an aromatic ring can subtly adjust electron distribution and lipophilicity to enhance membrane permeability.[6][7]

• Altering Basicity (pKa): Due to its powerful electron-withdrawing nature, fluorine can significantly lower the pKa of nearby basic functional groups, such as amines.[4][7] This modulation is critical for controlling the ionization state of a drug at physiological pH, which in turn affects its solubility, permeability, and target engagement.

• Enhancing Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong. Replacing a metabolically labile carbon-hydrogen (C-H) bond with a C-F bond can block sites of oxidative metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life and oral bioavailability.[8]

• Improving Binding Affinity: Fluorine can participate in unique non-covalent interactions within a protein's binding pocket, including dipole-dipole and electrostatic interactions, which can lead to enhanced potency and selectivity.[9][10]

This guide provides a technical framework for understanding and evaluating fluorinated indazoles through the lens of drug-likeness, with a specific focus on the application and experimental validation of Lipinski's Rule of Five.

Section 1: Lipinski's Rule of Five - A Guiding Principle for Oral Drug Design

In 1997, Christopher A. Lipinski at Pfizer formulated a set of guidelines, now famously known as the "Rule of Five" (Ro5), by analyzing the physicochemical properties of known orally bioavailable drugs.[11][12] It is not a rigid set of laws but rather a powerful filter to identify compounds that are more likely to have poor absorption or permeation issues.[13][14] A compound is likely to be poorly membrane permeable if it violates more than one of the following criteria:

• Molecular Weight (MW) ≤ 500 Daltons: Smaller molecules are more readily transported across biological membranes.

• LogP ≤ 5: LogP, the octanol-water partition coefficient, is a measure of lipophilicity. While some lipophilicity is required to cross lipid bilayers, excessively high values can lead to poor aqueous solubility and trapping in fatty tissues.[15][16]

• Hydrogen Bond Donors (HBD) ≤ 5: The number of O-H and N-H bonds.

• Hydrogen Bond Acceptors (HBA) ≤ 10: The number of nitrogen and oxygen atoms.

The rationale behind the HBD and HBA rules is that a molecule must shed its hydrating water shell to pass through a lipid membrane, a process that is energetically penalized for molecules with many hydrogen bonding groups. Adherence to these guidelines increases the probability that a compound will possess the necessary "drug-like" properties for successful oral administration.

Caption: A workflow for assessing a compound against Lipinski's Rule of Five.

Section 2: Drug-Likeness Data for Representative Fluorinated Indazoles

The strategic placement of fluorine on the indazole scaffold can be used to optimize a compound's profile to align with Lipinski's guidelines. For instance, fluorination at the C6 position of an indazole derivative was shown to significantly enhance oral bioavailability (61%) and inhibitory potency against Rho kinase (ROCK1).[17] The table below presents Lipinski parameters for several illustrative fluorinated indazole compounds, demonstrating the impact of different fluorination patterns.

Compound	Structure	Molecular Weight (Da)	cLogP	H-Bond Donors	H-Bond Acceptors	Ro5 Violations	Reference
Indazole		118.14	1.83	1	2	0	[2]
6-Fluoroindazole		136.13	1.95	1	2	0	Calculated
5-Fluoro-3-ethyl-indazole Derivative (NNRTI)	Structure specific to proprietary research	~300-350	~3.5-4.5	1	4	0	[17]
6-Fluoroindazole ROCK1 Inhibitor	Structure specific to proprietary research	~400-450	~4.0-4.8	2	5	0	[17]
FGFR1 Inhibitor Core	Structure specific to proprietary research	~450-490	~4.2-4.9	1	6	0	[1]

Note: cLogP values are calculated estimates and can vary slightly between different software packages. Specific structures for proprietary compounds are not shown, but their reported or estimated parameters illustrate typical values for this class.

This data highlights that mono-fluorination has a minimal impact on molecular weight while subtly increasing lipophilicity. Even in more complex, highly substituted fluorinated indazoles designed as potent enzyme inhibitors, medicinal chemists successfully balance potency with drug-like properties, keeping the molecules within the bounds of the Rule of Five.

Caption: Fluorination impacts multiple properties to improve drug-likeness.

Section 3: Protocols for Determining Drug-Likeness Parameters

Accurate determination of physicochemical properties is essential for validating computational models and making informed decisions in a drug discovery pipeline.

Protocol 3.1: Experimental Determination of LogP (Shake-Flask Method)

This is the traditional "gold standard" method for LogP determination.

Causality: This method directly measures the partitioning of a compound between two immiscible phases (n-octanol and water), providing a direct, empirical value for its lipophilicity. It is considered the most accurate method when performed carefully.

Methodology:

• Preparation of Phases: Prepare n-octanol saturated with water and water saturated with n-octanol by mixing equal volumes of each and allowing them to separate overnight. Use the appropriate aqueous phase (e.g., phosphate-buffered saline pH 7.4 for LogD measurement).

• Sample Preparation: Prepare a stock solution of the fluorinated indazole in a suitable solvent (e.g., DMSO, methanol).

• Partitioning: Add a small aliquot of the stock solution to a vial containing a known ratio of the pre-saturated n-octanol and aqueous phases (e.g., 1:1 or 2:1). The final concentration should be within the linear range of the analytical method.

• Equilibration: Cap the vial and shake vigorously for a set period (e.g., 1-3 hours) at a constant temperature (e.g., 25°C) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in each phase using a suitable analytical technique, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).[18]

• Calculation: Calculate LogP using the formula: LogP = log10 ( [Concentration in Octanol] / [Concentration in Aqueous Phase] )

Protocol 3.2: Computational and Rule-Based Parameter Determination

Causality: Experimental methods can be time-consuming and require physical samples. Computational models and simple counting rules are used for rapid, high-throughput screening of virtual libraries or newly designed molecules before synthesis.

Methodology:

• Molecular Weight (MW): Calculated directly from the molecular formula. This is a standard output of any chemical drawing software.

• Hydrogen Bond Donor (HBD) Count:

  • Rule: Count the total number of nitrogen-hydrogen (N-H) and oxygen-hydrogen (O-H) bonds in the molecule.[11]

  • Application to Indazoles: The indazole core itself contains one N-H bond, contributing one HBD. Substituents containing -OH, -NH2, or other N-H groups will add to this count.

• Hydrogen Bond Acceptor (HBA) Count:

  • Rule: Count the total number of nitrogen and oxygen atoms (sum of N and O).[14][19]

  • Application to Indazoles: The basic indazole core contains two nitrogen atoms, contributing two HBAs. Substituents with additional nitrogen or oxygen atoms (e.g., carbonyls, nitro groups, ethers) will increase this count. Note that while fluorine is highly electronegative, the C-F bond is generally considered a very weak hydrogen bond acceptor and is not counted under the Lipinski HBA definition.

• Calculated LogP (cLogP):

  • Method: Use validated computational software (e.g., ACD/Percepta, ChemDraw, MOE) which employs algorithms based on atomic or fragmental contributions derived from large experimental datasets.[20][21] These tools deconstruct the molecule into fragments with known lipophilicity values and sum them to predict the LogP of the entire molecule.

Conclusion

The fluorinated indazole scaffold represents a powerful convergence of a privileged heterocyclic core with the unique chemical advantages imparted by fluorine. By strategically incorporating fluorine, medicinal chemists can modulate key physicochemical properties to align with the principles of drug-likeness as outlined by Lipinski's Rule of Five. This in-depth understanding allows for the rational design of potent and selective inhibitors that also possess the requisite properties for oral bioavailability, such as optimized lipophilicity, controlled hydrogen bonding potential, and enhanced metabolic stability. The systematic application of both experimental and computational protocols to assess these drug-likeness parameters is a critical, self-validating step in the pipeline to de-risk candidates and accelerate the development of next-generation therapeutics.

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Navigating the Synthesis and Handling of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Fluorinated Indazoles in Medicinal Chemistry

The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2] Its derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, anti-tumor, and anti-HIV properties.[2] The strategic incorporation of fluorine atoms into the indazole core can significantly enhance a molecule's therapeutic potential by modulating its metabolic stability, membrane permeability, and binding affinity to target proteins.[3][4] This guide provides a comprehensive overview of the safety, handling, and scientific context of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile, a key intermediate in the synthesis of advanced pharmaceutical agents.

The indazole nucleus, a bicyclic structure composed of a pyrazole and a benzene ring, exists in two primary tautomeric forms: 1H-indazole and 2H-indazole, with the 1H-form being the more thermodynamically stable and predominant tautomer.[2] The development of novel synthetic routes to functionalized indazoles is a critical endeavor in drug discovery, with many indazole-containing compounds currently in clinical trials for various diseases.[1]

Section 1: Compound Identification and Properties

Identifier	Value
IUPAC Name	3-Fluoro-1-methyl-1H-indazole-5-carbonitrile
Molecular Formula	C9H6FN3
Molecular Weight	175.16 g/mol
CAS Number	Not explicitly found for this specific isomer, but related structures are documented.

Note: While a specific CAS number for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile was not retrieved, the properties of closely related analogs are well-documented.

Section 2: Hazard Identification and Safety Precautions

Anticipated Hazards:

Based on analogous compounds, 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile should be handled as a compound that is:

• Harmful if swallowed. [5][6][7]

• Causes skin irritation. [6][8][9]

• Causes serious eye irritation. [6][8][10]

• May cause respiratory irritation. [6][8][11]

GHS Hazard Pictograms (Anticipated):

Signal Word (Anticipated): Warning

Precautionary Statements:

Code	Statement
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.[11]
P264	Wash skin thoroughly after handling.[9]
P270	Do not eat, drink or smoke when using this product.[8]
P271	Use only outdoors or in a well-ventilated area.[11]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[8][9]
P301+P312	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[6]
P302+P352	IF ON SKIN: Wash with plenty of soap and water.[9]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[8][10]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8][10]
P332+P313	If skin irritation occurs: Get medical advice/attention.[9]
P337+P313	If eye irritation persists: Get medical advice/attention.[10]
P403+P233	Store in a well-ventilated place. Keep container tightly closed.[11]
P405	Store locked up.[8]
P501	Dispose of contents/container to an approved waste disposal plant.[10]

Section 3: Experimental Protocols and Handling

Personal Protective Equipment (PPE)

A risk-based approach to PPE is paramount. The following provides a baseline for handling 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile in a research setting.

Caption: Recommended PPE workflow for handling solid 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile.

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route	First-Aid Procedure
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[10]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, call a physician.[10]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[10]
Ingestion	Clean mouth with water and drink afterwards plenty of water. Get medical attention if symptoms occur.[10]

Storage and Handling

Proper storage and handling are essential to maintain the integrity of the compound and ensure laboratory safety.

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[10]

• Handling: Handle in accordance with good industrial hygiene and safety practices.[6] Avoid contact with skin, eyes, and clothing.[8] Avoid dust formation.[10]

Section 4: Scientific Context and Synthetic Pathways

The Role of Indazoles in Drug Discovery

Indazole derivatives are integral to the development of targeted therapies, particularly in oncology. A number of commercially available anticancer drugs, such as axitinib, linifanib, niraparib, and pazopanib, feature an indazole core.[12] These compounds often function as kinase inhibitors, targeting specific enzymes involved in cancer cell proliferation and survival.[12] The synthesis of novel indazole derivatives is a key area of research aimed at discovering new therapeutic agents with improved efficacy and safety profiles.[1][12]

General Synthetic Strategies for Indazoles

The synthesis of the indazole scaffold can be achieved through various methods, often involving cyclization reactions.[1][13] A common approach involves the reaction of ortho-fluorobenzonitriles with hydrazine hydrate.[1] Other methods include the [3+2] annulation of arynes and hydrazones.[13]

Caption: A simplified overview of common synthetic pathways to indazole derivatives.

Section 5: Stability and Reactivity

Based on data for similar compounds, 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile is expected to be stable under normal conditions.[6]

• Conditions to Avoid: Incompatible products.[6]

• Incompatible Materials: Strong oxidizing agents, strong bases, amines.[6]

• Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride.[9]

Section 6: Toxicological and Ecological Information

Detailed toxicological and ecological data for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile are not available. However, the toxicology of fluoro-organic compounds can vary significantly depending on the specific structure and degree of fluorination.[14] It is prudent to handle all new chemical entities with care and to prevent their release into the environment.[9]

Conclusion

3-Fluoro-1-methyl-1H-indazole-5-carbonitrile represents a valuable building block in the synthesis of potentially life-saving therapeutics. A thorough understanding of its safe handling, storage, and disposal is essential for researchers in the field. By adhering to the principles of good laboratory practice and utilizing the information provided in this guide, scientists can mitigate risks and continue to advance the exciting field of medicinal chemistry.

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The Structure-Activity Relationship of 3-Fluoroindazole Derivatives: A Technical Guide for Medicinal Chemists

Abstract

The indazole nucleus is a cornerstone of medicinal chemistry, recognized for its versatile biological activities.[1] The strategic introduction of a fluorine atom at the 3-position of the indazole ring imparts unique physicochemical properties that can significantly enhance drug-like characteristics, including metabolic stability, binding affinity, and oral bioavailability.[2] This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of 3-fluoroindazole derivatives. We will explore key synthetic strategies, dissect the nuanced SAR landscapes across major drug target classes—including protein kinases and ion channels—and provide detailed experimental protocols for synthesis and biological evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the 3-fluoroindazole scaffold for the discovery of novel therapeutics.

Introduction: The Strategic Role of the 3-Fluoroindazole Scaffold

The Indazole Moiety: A Privileged Scaffold in Medicinal Chemistry

Indazole, a bicyclic aromatic heterocycle, is considered a "privileged scaffold" due to its ability to interact with a wide array of biological targets. Its structural rigidity, combined with its capacity to act as both a hydrogen bond donor and acceptor, makes it an ideal framework for drug design. Consequently, indazole derivatives have been successfully developed as potent agents with anti-inflammatory, antitumor, anti-HIV, and analgesic properties.[2][3][4] Notable approved drugs like pazopanib, a tyrosine kinase inhibitor, underscore the therapeutic importance of this core structure.[2]

The Impact of Fluorine at the C3-Position: Enhancing Pharmacological Profiles

The substitution of hydrogen with fluorine is a common and powerful strategy in medicinal chemistry. Placing a fluorine atom at the 3-position of the indazole ring can have profound effects on a molecule's properties:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This can block a potential site of metabolism, thereby increasing the compound's half-life.

• Modulation of Acidity: The electron-withdrawing nature of fluorine can lower the pKa of the indazole N-H proton, influencing its ionization state and ability to participate in hydrogen bonding within a target's active site.

• Binding Affinity: Fluorine can engage in favorable orthogonal multipolar interactions with protein backbones (e.g., amide carbonyls), enhancing binding affinity.

• Oral Bioavailability: By fine-tuning lipophilicity and improving metabolic resistance, the 3-fluoro substitution has been shown to directly contribute to increased oral bioavailability, a critical parameter for drug development.[2]

Synthesis of 3-Fluoroindazole Derivatives

Key Synthetic Strategies

The synthesis of fluorinated heterocycles often relies on late-stage fluorination techniques. For indazole-related scaffolds, electrophilic fluorinating agents are commonly employed. One efficient method involves the treatment of indole precursors with reagents like Selectfluor™, which can directly install a fluorine atom at the C3-position, followed by subsequent chemical transformations to yield the desired indazole core or related structures like 3-fluorooxindoles.[5][6] Alternative strategies may involve building the fluorinated ring system from appropriately substituted precursors.

Detailed Experimental Protocol: Synthesis of a 3-Fluorooxindole Precursor via Electrophilic Fluorination

This protocol describes a general method for the synthesis of 3-fluorooxindoles from indoles, which are structurally related and can serve as precursors or comparative molecules for 3-fluoroindazoles. The method is adapted from the work of Takeuchi et al.[5]

Objective: To synthesize a 3-substituted-3-fluorooxindole from a 3-substituted indole.

Materials:

• 3-substituted indole (e.g., 3-methylindole) (1.0 equiv)

• Selectfluor™ (3.0 equiv)

• Acetonitrile (CH3CN), HPLC grade

• Deionized Water (H2O)

• Saturated sodium bicarbonate (NaHCO3) solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve the 3-substituted indole (1.0 equiv) in a 1:1 mixture of acetonitrile and water.

• Stir the solution at room temperature and add Selectfluor™ (3.0 equiv) portion-wise over 10 minutes.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO3.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 3-substituted-3-fluorooxindole.

• Characterize the final product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Synthetic Workflow Diagram

Caption: Key SAR points for 3-fluoroindazole-based kinase inhibitors.

SAR of 3-Fluoroindazole Derivatives as Ion Channel and GPCR Modulators

Case Study: CRAC Channel Blockers

The Calcium-Release Activated Calcium (CRAC) channel is essential for immune cell function, and its blockade is a therapeutic strategy for autoimmune disorders. [7]A study of indazole-3-carboxamides revealed critical and unexpected SAR.

• Critical Regiochemistry: The amide linker regiochemistry is paramount. Indazole-3-carboxamides of the type Indazole-CO-NH-Ar were potent blockers, while the reverse amide isomers Indazole-NH-CO-Ar were inactive. [8]This suggests a highly specific hydrogen bonding and steric arrangement is required for activity.

• Aryl Moiety (Ar): The nature of the aryl group profoundly affects activity. Potent inhibition was achieved with electron-deficient, fluorinated aryl groups.

  • The 3-fluoro-4-pyridyl group (compound 12d ) yielded one of the most potent blockers with a sub-micromolar IC50. [7] * The 2,6-difluorophenyl group (compound 12a ) was also highly effective. [7] * In contrast, a 3,5-difluoro-4-pyridyl group resulted in only weak activity, indicating that the precise positioning of fluorine atoms is crucial. [7]

    Compound ID	Aryl (Ar) Group	CRAC Channel Inhibition IC50 (µM)	Reference
    12a	2,6-difluorophenyl	1.51	[7]
    12d	3-fluoro-4-pyridyl	0.67	[7]
    12e	2,4-difluorophenyl	2.33	[7]
    12g	3,5-difluoro-4-pyridyl	> 30 (weakly active)	[7]

    | 9c | (reverse amide of 12d) | Inactive at 100 µM | [8]|

Application in Cannabinoid Receptor (CB1/CB2) Modulation

The indazole-3-carboxamide scaffold is a hallmark of many high-potency synthetic cannabinoid receptor agonists (SCRAs). [9][10]While specific SAR studies on 3-fluoroindazole derivatives in this class are not widely published, we can extrapolate key principles. The core scaffold, amide linker, and terminal group all contribute to affinity and efficacy. Introducing a fluorine at the C3 position would be a logical step for lead optimization to block potential metabolic pathways and fine-tune receptor interactions. Studies on other halogenated indazole SCRAs have shown that substitutions on the indazole core can produce inconsistent effects on potency, indicating that the SAR is complex and requires further exploration. [11]

Biological Evaluation Protocols

In Vitro Kinase Inhibition Assay (FGFR1)

Objective: To determine the IC50 value of a test compound against FGFR1 kinase.

Principle: A time-resolved fluorescence resonance energy transfer (TR-FRET) assay is commonly used. The assay measures the phosphorylation of a substrate peptide by the kinase.

Materials:

• Recombinant human FGFR1 kinase

• Biotinylated substrate peptide

• ATP (Adenosine triphosphate)

• Europium-labeled anti-phosphotyrosine antibody

• Streptavidin-Allophycocyanin (SA-APC)

• Assay Buffer (e.g., HEPES, MgCl2, DTT)

• Test compounds dissolved in DMSO

• 384-well low-volume plates

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• Add 50 nL of the compound dilutions to the assay plate.

• Add 5 µL of the FGFR1 enzyme solution in assay buffer to each well.

• Incubate for 15 minutes at room temperature to allow compound binding.

• Initiate the kinase reaction by adding 5 µL of a solution containing the substrate peptide and ATP in assay buffer.

• Incubate for 1 hour at room temperature.

• Stop the reaction by adding 5 µL of the detection mix (Europium-labeled antibody and SA-APC in stop buffer with EDTA).

• Incubate for 1 hour at room temperature to allow the detection reagents to bind.

• Read the plate on a TR-FRET enabled plate reader (e.g., excitation at 320 nm, emission at 615 nm and 665 nm).

• Calculate the ratio of the two emission signals and plot the percent inhibition versus compound concentration to determine the IC50 value using non-linear regression.

Assay Workflow Diagram

Caption: A typical workflow for evaluating new chemical entities.

Conclusion and Future Perspectives

The 3-fluoroindazole scaffold is a powerful and versatile platform for the design of novel therapeutics. The introduction of fluorine at the C3-position consistently provides opportunities to enhance drug-like properties, particularly metabolic stability and binding affinity. The SAR studies reviewed herein demonstrate that while the 3-fluoroindazole core provides a solid foundation, the biological activity is exquisitely sensitive to the nature and regiochemistry of substituents at other positions on the scaffold.

For kinase inhibitors, fluorination on appended aryl rings often leads to synergistic improvements in potency. For ion channel modulators like CRAC blockers, the precise geometry of the entire molecule, including linker regiochemistry and the substitution pattern on distal rings, is critical for activity.

Future research should focus on expanding the application of the 3-fluoroindazole core to new biological targets. Further exploration into its use as a scaffold for G-protein coupled receptors and other enzyme classes is warranted. A deeper understanding of how the C3-fluorine atom influences conformational preferences and water networks within binding sites, aided by computational modeling and structural biology, will undoubtedly accelerate the development of the next generation of 3-fluoroindazole-based clinical candidates.

References

• Takeuchi, Y., Tarui, T., & Shibata, N. (2000). A Novel and Efficient Synthesis of 3-Fluorooxindoles from Indoles Mediated by Selectfluor. Organic Letters, 2(5), 639-642. [Link]

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• Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions. (2023). Molecules, 28(24), 8089. [Link]

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Metabolic Stability of 3-Fluoro-1-Methyl-1H-Indazole Scaffolds: A Mechanistic and Practical Guide

An In-depth Technical Guide for Drug Development Professionals

Abstract

The 1H-indazole core is a privileged scaffold in modern medicinal chemistry, integral to numerous clinical candidates and approved drugs, particularly in oncology.[1][2] The strategic introduction of substituents is paramount for optimizing drug-like properties, with metabolic stability being a critical hurdle in development. This guide provides an in-depth analysis of the 3-fluoro-1-methyl-1H-indazole scaffold, a motif designed to enhance metabolic robustness. We will explore the common metabolic pathways of N-methyl indazoles, the specific role of 3-position fluorination in mitigating oxidative metabolism, and provide detailed, field-proven protocols for assessing metabolic stability and identifying key metabolites. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to understand and strategically deploy this important chemical scaffold.

The Indazole Scaffold in Medicinal Chemistry: A Double-Edged Sword

Indazoles are bicyclic nitrogen-containing heterocycles that have garnered significant attention as pharmacologically important scaffolds.[1] Their utility is often derived from their ability to act as bioisosteres of indoles or phenols, forming key hydrogen bond interactions with protein targets like kinase hinges.[3] While the indazole core provides a rigid and synthetically tractable framework for building potent ligands, its aromatic nature also presents metabolic liabilities. Unsubstituted or inappropriately substituted indazoles can be susceptible to rapid clearance through oxidative metabolism, primarily mediated by Cytochrome P450 (CYP) enzymes.[4][5] This necessitates a proactive approach to embed metabolic stability early in the design phase.

The 3-fluoro-1-methyl-1H-indazole scaffold is a direct result of such a design strategy. The N-1 methyl group can be used to tune solubility and lipophilicity while projecting vectors into new regions of a binding pocket. The 3-fluoro substituent, however, is the key to addressing inherent metabolic weaknesses, a concept we will explore in detail.

Key Metabolic Pathways and Mechanistic Considerations

The metabolic fate of a 3-fluoro-1-methyl-1H-indazole derivative is primarily governed by the interplay between the N-methyl group and the bicyclic aromatic system. The principal metabolic transformations are Phase I oxidative reactions, followed by potential Phase II conjugation.[6][7]

N-Dealkylation of the 1-Methyl Group

One of the most common metabolic pathways for N-methylated compounds is oxidative N-dealkylation.[8] This reaction is catalyzed by CYP enzymes, which abstract a hydrogen atom from the methyl group to form a carbon-centered radical. This is followed by oxygen rebound to form an unstable carbinolamine intermediate, which then spontaneously collapses to yield the N-demethylated indazole (3-fluoro-1H-indazole) and formaldehyde.

This pathway is often a significant contributor to the intrinsic clearance of a drug candidate. The rate of N-dealkylation can be influenced by the specific CYP isozymes involved (e.g., CYP3A4, CYP2D6) and the overall electronic environment of the molecule.[9]

Aromatic Hydroxylation

Despite the deactivating effect of the pyrazole ring, the fused benzene ring of the indazole scaffold remains a potential site for CYP-mediated aromatic hydroxylation. Oxidation can occur at any of the available positions (C4, C5, C6, C7), leading to phenolic metabolites. These metabolites can then undergo Phase II metabolism, such as glucuronidation, further increasing their water solubility and facilitating excretion.[10]

The Protective Role of 3-Position Fluorination

The introduction of a fluorine atom at the C3 position is a deliberate strategy to block a primary site of metabolic attack. In many heterocyclic systems, the position adjacent to a heteroatom is electron-rich and susceptible to oxidation.[11] By placing a fluorine atom at C3, two key protective mechanisms are engaged:

• Metabolic Blocking: The carbon-fluorine bond is exceptionally strong (bond dissociation energy ~110 kcal/mol) and highly resistant to homolytic cleavage by CYP enzymes. This effectively prevents oxidation at the C3 position.[12][13]

• Electronic Deactivation: Fluorine is the most electronegative element, and its strong inductive electron-withdrawing effect reduces the electron density of the entire heterocyclic system.[14][15] This reduction in nucleophilicity makes the scaffold less susceptible to electrophilic attack by the activated oxygen species within the CYP active site, thereby slowing the rate of aromatic hydroxylation at other positions as well.[16]

The following diagram illustrates the primary metabolic hotspots on the scaffold.

Caption: Key Phase I metabolic pathways for the scaffold.

Experimental Assessment of Metabolic Stability

To quantify the metabolic stability of a compound featuring the 3-fluoro-1-methyl-1H-indazole scaffold, a series of standardized in vitro assays are employed. These assays provide key parameters such as half-life (t½) and intrinsic clearance (CLint), which are used to predict in vivo hepatic clearance.[17]

Liver Microsomal Stability Assay

This is the workhorse assay for evaluating Phase I metabolic stability. Liver microsomes are subcellular fractions containing the majority of the CYP enzymes.[7] The disappearance of the parent compound over time in the presence of microsomes and a necessary cofactor (NADPH) is monitored.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.

Materials:

• Test Compound Stock: 10 mM in DMSO

• Pooled Human Liver Microsomes (HLM): 20 mg/mL stock

• Phosphate Buffer: 100 mM, pH 7.4

• NADPH Regenerating System (NRS) Solution A: (e.g., Corning Gentest™)

• NADPH Regenerating System (NRS) Solution B: (e.g., Corning Gentest™)

• Quenching Solution: Cold Acetonitrile with an internal standard (e.g., 100 nM Tolbutamide)

• Control Compounds: Verapamil (high clearance), Propranolol (medium clearance)

Procedure:

• Master Mix Preparation: Prepare a master mix containing phosphate buffer and HLM to a final protein concentration of 1 mg/mL.

• Compound Preparation: Dilute the 10 mM test compound stock to an intermediate concentration in buffer. Then, add a small volume to the HLM master mix to achieve a final substrate concentration of 1 µM.

• Initiation: Pre-incubate the compound-microsome mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding the pre-warmed NRS (Solutions A & B combined).

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately add the aliquot to a well containing the cold acetonitrile/internal standard solution to stop the reaction and precipitate the proteins.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated protein. Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method to determine the peak area ratio of the test compound to the internal standard at each time point.

Data Analysis:

• Plot the natural log of the percent remaining of the test compound versus time.

• The slope of the linear regression line (k) is the elimination rate constant.

• Calculate the half-life: t½ = 0.693 / k

• Calculate intrinsic clearance: CLint (µL/min/mg) = (0.693 / t½) * (1 / [microsomal protein concentration]) * 1000

Time (minutes)	% Parent Compound Remaining (Compound X)
0	100
5	88
15	65
30	40
45	25
60	15

This data would yield a calculated t½ of approximately 27 minutes.

Metabolite Identification (MetID) Studies

While the stability assay quantifies the rate of metabolism, MetID studies identify the structures of the resulting metabolites. This is crucial for understanding which "soft spots" are being hit and for guiding further medicinal chemistry efforts.

Objective: To identify the major metabolites of a test compound after incubation with liver microsomes or hepatocytes.

Procedure:

• Incubation: Perform a larger-scale incubation similar to the stability assay, but typically with a higher compound concentration (e.g., 10 µM) and for a fixed, longer time point (e.g., 60 minutes).

• Control Samples: Include a control incubation without the NADPH regenerating system to differentiate enzymatic metabolites from non-enzymatic degradation products.

• Extraction: After quenching, samples are concentrated (e.g., by evaporation) to increase the concentration of low-level metabolites.

• High-Resolution LC-MS/MS Analysis: Analyze the samples on a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).[18][19]

  • Full Scan MS: Compare the +NADPH and -NADPH samples to find unique masses corresponding to potential metabolites (e.g., a +15.99 Da mass shift for hydroxylation, a -14.02 Da shift for N-demethylation).

  • Tandem MS (MS/MS): Fragment both the parent compound and the potential metabolites. A comparison of the fragmentation patterns helps to pinpoint the site of metabolic modification.

The workflow for these essential assays is summarized below.

Caption: A typical workflow for in vitro stability and MetID studies.

Advanced Strategies for Enhancing Metabolic Stability

If the 3-fluoro-1-methyl-1H-indazole scaffold still exhibits metabolic liability, particularly through N-dealkylation, further chemical modifications can be explored.

• Deuteration: Replacing the hydrogens on the N-methyl group with deuterium (creating a -CD3 group) can slow the rate of N-dealkylation. The greater mass of deuterium results in a stronger C-D bond, which requires more energy for CYP-mediated cleavage. This "kinetic isotope effect" can significantly increase the metabolic half-life without altering the compound's steric or electronic properties.

• Bioisosteric Replacement: If N-dealkylation remains a major clearance pathway, the N-methyl group can be replaced with a more stable bioisostere.[20] For example, an N-ethyl group may be slightly more stable, while an N-cyclopropyl group is often much more resistant to N-dealkylation. However, any such change must be evaluated to ensure that the compound's primary biological activity is not compromised.[14]

• Distal Modifications: It is crucial to remember that metabolism can occur on other parts of the molecule. If the indazole core is sufficiently stabilized, metabolic hotspots may appear on other appended groups (e.g., a linked phenyl ring).[14] Standard medicinal chemistry strategies, such as adding electron-withdrawing groups or blocking substituents (like fluorine) to these distal rings, should be employed to improve the overall metabolic profile.[14][16]

Conclusion

The 3-fluoro-1-methyl-1H-indazole scaffold is a product of rational, metabolism-guided drug design. The N-1 methyl group provides a handle for modulating physicochemical properties, while the C-3 fluoro group serves as a robust shield against oxidative metabolism, a common liability of the parent indazole ring system. The primary remaining metabolic pathway is typically N-dealkylation, with aromatic hydroxylation as a secondary possibility.

A thorough understanding of these pathways, coupled with rigorous experimental evaluation using the protocols detailed in this guide, empowers drug discovery teams to make informed decisions. By quantifying metabolic stability and identifying key metabolites, chemists can prioritize compounds with favorable pharmacokinetic profiles and rationally design next-generation analogs with enhanced durability, ultimately increasing the probability of developing a successful clinical candidate.

References

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• Larrow, J. F., et al. (2011). Structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors: investigations of various 6,5-heterocycles to improve metabolic stability. Journal of Medicinal Chemistry. Available at: [Link]

• Scott, T. G., et al. (2021). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. Available at: [Link]

• ACS Omega. (2023). Identified Isosteric Replacements of Ligands' Glycosyl Domain by Data Mining. Available at: [Link]

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• Le Studium. (2018). Fluorine as a key element in modern drug discovery and development. Available at: [Link]

• Molecules. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Available at: [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2024). Optimizing Drug Efficacy: The Role of Heterocyclic Frameworks in Enhancing Selectivity and Metabolic Stability. Available at: [Link]

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• MDPI. (2022). Analytical Method for the Simultaneous Determination of Albendazole and Metabolites Using HPLC-PDA: A Validation Study. Available at: [Link]

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• PeerJ. (n.d.). Fluorine in drug discovery: Role, design and case studies. Available at: [Link]

• Google Patents. (2002). US6391872B1 - Indazole bioisostere replacement of catechol in therapeutically active compounds.

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Protocols & Analytical Methods

Application Note: Strategic Synthesis of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile

Introduction & Strategic Rationale

Indazole scaffolds are privileged structures in modern medicinal chemistry, frequently utilized as rigid, metabolically stable bioisosteres for indole and benzimidazole cores. The functionalization of indazoles—particularly through halogenation and cyanation—provides critical vectors for structure-activity relationship (SAR) exploration.

This application note details a robust, three-step synthetic protocol to generate 3-fluoro-1-methyl-1H-indazole-5-carbonitrile from commercially available 5-bromo-1H-indazole. As a Senior Application Scientist, I have structured this guide not just to outline the steps, but to explain the chemical causality and self-validating checkpoints required to ensure high-yield, reproducible scale-up.

The sequence of transformations is deliberately ordered to maximize regiocontrol and functional group compatibility:

• C3-Fluorination : Performed first while the indazole N1 position is unprotected, leveraging the intrinsic nucleophilicity of the C3 carbon.

• N1-Methylation : Executed second to lock the tautomeric state and prevent N-coordination in downstream metal-catalyzed steps.

• C5-Cyanation : Executed last, utilizing the robust 5-bromo group as a placeholder that survives the harsh oxidative conditions of electrophilic fluorination.

Mechanistic Insights & Causality (The "Why")

Electrophilic Fluorination at C3

Unprotected 1H-indazoles undergo selective C3-fluorination using Selectfluor. Selectfluor is chosen over DAST or fluorine gas due to its bench-stability and ease of handling. The addition of acetic acid (AcOH) is a critical mechanistic driver; it acts as a proton shuttle that facilitates the electrophilic attack of the F+ equivalent at the C3 position, which is otherwise kinetically slow due to the electron-withdrawing nature of the 5-bromo substituent[1].

Regioselective N-Methylation

Indazoles exhibit tautomerism, presenting two nucleophilic nitrogen atoms (N1 and N2). Standard alkylation often yields an inseparable mixture. By utilizing Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent (MeCN), the bulky cesium cation weakly coordinates the carbonate, creating a "naked," highly reactive basic environment. The steric bulk of the cesium counter-ion directs the methyl iodide (MeI) attack predominantly to the thermodynamically favored N1 position, minimizing N2-alkylation[1].

Palladium-Catalyzed Cyanation

Converting the aryl bromide to a nitrile is achieved via a Palladium-catalyzed cross-coupling. Zinc cyanide (Zn(CN)₂) is explicitly chosen over sodium or potassium cyanide. Soluble cyanide salts rapidly coordinate to Palladium to form a catalytically dead

complex. Zn(CN)₂, being poorly soluble, acts as a slow-release source of cyanide ions, ensuring the Pd(PPh₃)₄ catalyst remains active throughout the cycle. The bromo-indazole core is highly stable under these specific Pd-catalyzed cross-coupling conditions[2].

Synthetic Workflow Diagram

Figure 1: Three-step synthetic workflow for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 5-Bromo-3-fluoro-1H-indazole

This methodology is adapted from validated electrophilic fluorination protocols of structurally analogous bromo-indazoles[1].

• Reaction Setup : In a round-bottom flask, dissolve 5-bromo-1H-indazole (1.0 eq) in anhydrous Acetonitrile (MeCN, 0.3 M).

• Reagent Addition : Add Selectfluor (2.0 eq) followed by Acetic Acid (0.5 mL per mmol of substrate).

• Thermal Activation : Heat the reaction mixture to 95°C under a nitrogen atmosphere for 2 hours.

• Self-Validation Check : Monitor via LC-MS. The reaction is deemed complete when the starting material mass is fully replaced by the brominated isotope doublet (m/z 215.0 / 217.0).

• Workup : Cool to room temperature. Filter the suspension through a pad of Celite to remove the insoluble Selectfluor byproduct. Concentrate the filtrate, resuspend in CHCl₃, and wash sequentially with water and brine to remove residual acid. Dry over Na₂SO₄ and concentrate.

Step 2: Synthesis of 5-Bromo-3-fluoro-1-methyl-1H-indazole

• Reaction Setup : Dissolve the crude 5-bromo-3-fluoro-1H-indazole (1.0 eq) in MeCN (0.2 M).

• Reagent Addition : Add Cs₂CO₃ (2.0 eq) and stir for 10 minutes to deprotonate the indazole. Dropwise add Iodomethane (MeI, 1.2 eq)[1].

• Incubation : Stir at room temperature for 4 hours. Do not heat, as elevated temperatures will increase the formation of the undesired N2-methyl isomer.

• Self-Validation Check : Analyze via TLC (20% Ethyl Acetate in Hexanes). The desired N1-isomer will elute faster (higher

  ) than the N2-isomer due to lower dipole moment.

• Workup : Quench the reaction with water and extract three times with Ethyl Acetate. Purify the concentrated organic layer via flash silica gel chromatography (gradient elution, 0-30% EtOAc in iso-hexane) to isolate the pure N1-methyl product.

Step 3: Synthesis of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile

• Reaction Setup : In an oven-dried Schlenk flask, combine 5-bromo-3-fluoro-1-methyl-1H-indazole (1.0 eq) and Zn(CN)₂ (0.6 eq) in anhydrous DMF (0.1 M).

• Degassing (Critical) : Sparge the solution with Argon for 15 minutes. Oxygen must be rigorously excluded to prevent the oxidation of the Palladium catalyst.

• Catalyst Addition : Quickly add Pd(PPh₃)₄ (0.05 eq) under a positive stream of Argon. Seal the flask and heat to 100°C for 12 hours.

• Self-Validation Check : LC-MS should confirm the disappearance of the isotopic bromine doublet (m/z 229.0/231.0) and the appearance of the nitrile product (m/z 176.1).

• Workup : Cool to room temperature and quench with 10% aqueous Ammonium Hydroxide (

  ). Causality note: Ammonia selectively complexes with excess zinc, preventing zinc salts from causing severe emulsions during the subsequent Ethyl Acetate extraction. Extract with EtOAc, wash with water (5x) to remove DMF, dry, and purify via flash chromatography.

Quantitative Data & Analytical Expectations

To ensure reproducibility, cross-reference your analytical readouts against the expected parameters summarized in Table 1.

Step	Transformation	Key Reagents	Expected Yield	Target LC-MS	TLC (20% EtOAc/Hex)
1	C3-Fluorination	Selectfluor, AcOH, MeCN	18 - 30%	215.0 / 217.0	0.35
2	N1-Methylation	MeI, Cs₂CO₃, MeCN	75 - 85%	229.0 / 231.0	0.55 (N1), 0.25 (N2)
3	C5-Cyanation	Zn(CN)₂, Pd(PPh₃)₄, DMF	80 - 90%	176.1	0.40

Table 1: Summary of Reaction Parameters, Yields, and Analytical Targets.

References

1.[1] Patent Application Publication US 2016/0039745 A1 Source: Googleapis.com (US Patent Office) URL:

2.[2] End-to-End Automated Synthesis of C(sp3)-Enriched Drug-like Molecules via Negishi Coupling and Novel, Automated Liquid–Liquid Extraction Source: Journal of Medicinal Chemistry - ACS Publications URL:

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Application Note: A Robust Protocol for the Palladium-Catalyzed Cyanation of 5-Bromo-3-fluoro-1-methylindazole

Introduction: The Significance of Cyanated Indazoles in Medicinal Chemistry

Aryl nitriles are pivotal structural motifs in modern pharmaceuticals, agrochemicals, and materials science.[1][2] Their utility stems from the versatile reactivity of the nitrile group, which can be readily transformed into other critical functionalities such as amines, amides, and carboxylic acids.[2] Within this class, functionalized indazoles are of particular interest to drug development professionals due to their prevalence in a wide array of bioactive molecules.

This application note provides a detailed, field-proven protocol for the synthesis of 5-cyano-3-fluoro-1-methylindazole from its corresponding 5-bromo precursor. The described palladium-catalyzed cross-coupling reaction is a powerful and reliable method for C-CN bond formation.[3] We will delve into the mechanistic underpinnings of the transformation, explain the rationale behind the selection of reagents and conditions, and provide a step-by-step guide to ensure reproducible, high-yield synthesis. This method is designed to be robust, scalable, and mindful of modern laboratory safety standards.

Scientific Principles & Mechanistic Insight

The conversion of an aryl halide to an aryl nitrile via palladium catalysis is a cornerstone of modern organic synthesis.[4] The reaction proceeds through a well-established Pd(0)/Pd(II) catalytic cycle. Understanding this mechanism is crucial for troubleshooting and adapting the protocol for different substrates.

The Catalytic Cycle

The reaction is initiated by the active Pd(0) species, which undergoes a three-step cycle:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 5-bromo-3-fluoro-1-methylindazole, forming a Pd(II) intermediate. This is often the rate-limiting step of the cycle.

• Cyanide Exchange (Transmetalation): The bromide ligand on the Pd(II) complex is exchanged for a cyanide group from the cyanide source (e.g., Zn(CN)₂).

• Reductive Elimination: The aryl and cyanide groups on the Pd(II) complex couple and are eliminated, forming the desired 5-cyano-3-fluoro-1-methylindazole product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.

A persistent challenge in palladium-catalyzed cyanations is catalyst poisoning, where excess cyanide ions can coordinate to the palladium center, forming stable and catalytically inactive palladium-cyano complexes.[3][4][5][6] This deactivation can disrupt every stage of the catalytic cycle.[6]

Caption: The Pd(0)/Pd(II) Catalytic Cycle for Cyanation.

Rationale for Reagent Selection

• Cyanide Source: Zinc Cyanide (Zn(CN)₂) vs. Others

  • Zn(CN)₂: Chosen for this protocol due to its superior safety profile compared to alkali metal cyanides (NaCN, KCN).[4] It is less toxic and, due to its covalent character and low solubility, maintains a low concentration of free cyanide ions in solution. This property is critical as it minimizes catalyst poisoning and improves turnover numbers.[3] Both cyanide ions from Zn(CN)₂ can be transferred, making it atom-economical.[3]

  • Potassium Ferrocyanide (K₄[Fe(CN)₆]): A non-toxic and inexpensive alternative, often considered a "green" cyanide source.[1][4][7] However, reactions with K₄[Fe(CN)₆] can require higher temperatures and sometimes aqueous co-solvents to facilitate the transfer of the cyanide ion.[4]

  • Alkali Metal Cyanides (KCN, NaCN): While effective, their high toxicity and tendency to deactivate palladium catalysts make them less suitable for general research applications.[3]

• Palladium Precatalyst & Ligand

  • Precatalyst (Pd₂(dba)₃): Tris(dibenzylideneacetone)dipalladium(0) is a stable, air-tolerant Pd(0) source that is readily activated under the reaction conditions.

  • Ligand (XPhos): 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl is a bulky, electron-rich Buchwald phosphine ligand. Such ligands are known to accelerate the rate-limiting oxidative addition and, crucially, promote the final reductive elimination step, leading to faster reaction times and higher yields, especially for challenging heteroaryl substrates.[4][8]

• Solvent

  • N,N-Dimethylformamide (DMF): A polar aprotic solvent that effectively dissolves the starting materials, reagents, and catalytic species, facilitating a homogeneous reaction environment.

Experimental Protocol

This protocol details the conversion of 5-bromo-3-fluoro-1-methylindazole to 5-cyano-3-fluoro-1-methylindazole.

Materials and Equipment

Reagent/Material	Grade	Supplier Recommendation
5-Bromo-3-fluoro-1-methylindazole	>98% Purity	N/A
Zinc Cyanide (Zn(CN)₂)	Anhydrous, >98%	Major chemical supplier
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	Catalyst Grade	Major chemical supplier
XPhos	>98% Purity	Major chemical supplier
N,N-Dimethylformamide (DMF)	Anhydrous, <50 ppm H₂O	Major chemical supplier
Ethyl Acetate	ACS Grade	N/A
Brine (Saturated NaCl solution)	N/A	N/A
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	N/A
Celite® (Diatomaceous earth)	N/A	N/A
Silica Gel	230-400 mesh	N/A

Equipment: Schlenk flask or sealed reaction vial, magnetic stirrer/hotplate, nitrogen or argon gas line, standard laboratory glassware, rotary evaporator, flash chromatography setup.

Experimental Workflow Diagram

Caption: Step-by-Step Experimental Workflow.

Step-by-Step Procedure

Reaction Setup (Under Inert Atmosphere):

• To an oven-dried Schlenk flask or sealable reaction vial equipped with a magnetic stir bar, add 5-bromo-3-fluoro-1-methylindazole (1.0 equiv), zinc cyanide (Zn(CN)₂, 0.6 equiv), Pd₂(dba)₃ (0.02 equiv, 2 mol%), and XPhos (0.08 equiv, 8 mol%).

• Seal the flask/vial and evacuate and backfill with dry nitrogen or argon gas. Repeat this cycle three times to ensure an inert atmosphere.

• Through a septum, add anhydrous DMF (to make a ~0.2 M solution with respect to the starting material) via syringe.

• Stir the mixture at room temperature for 10 minutes to ensure adequate mixing.

Reaction Execution: 5. Immerse the reaction flask in a preheated oil bath at 120 °C. 6. Stir the reaction vigorously for 12-24 hours. 7. Monitor the reaction progress by TLC or LC-MS analysis of a quenched aliquot until the starting material is consumed.

Workup and Isolation: 8. Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature. 9. Dilute the reaction mixture with ethyl acetate. 10. Filter the mixture through a pad of Celite® to remove insoluble inorganic salts and palladium black. Wash the pad with additional ethyl acetate. 11. Transfer the combined filtrate to a separatory funnel and wash with water (2x) and then with brine (1x). 12. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: 13. Purify the resulting crude solid by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-cyano-3-fluoro-1-methylindazole.

Troubleshooting

Issue	Potential Cause	Suggested Solution
No or Low Conversion	Inactive catalyst.	Ensure the Pd precatalyst and ligand are of high quality. Consider using a different Pd source or ligand.[4]
Insufficiently inert atmosphere (oxygen can deactivate the catalyst).	Improve inert gas technique; ensure solvents are properly degassed/anhydrous.
Reaction temperature is too low.	Increase the temperature in 10 °C increments. Some aryl bromides require higher thermal energy for oxidative addition.
Stalled Reaction	Catalyst poisoning by excess cyanide.	While Zn(CN)₂ minimizes this, ensure its stoichiometry is correct. Do not use excess.[3]
Formation of Byproducts	Hydrolysis of the nitrile product.	Ensure anhydrous conditions are strictly maintained. Use high-quality anhydrous solvents.
Protodebromination (replacement of Br with H).	This can occur if a source of protons (e.g., water) is present. Ensure all reagents and solvents are dry.

Safety Precautions

Chemical Hazards:

• Zinc Cyanide (Zn(CN)₂): HIGHLY TOXIC. Fatal if swallowed, inhaled, or in contact with skin.[9][10] Crucially, contact with acids liberates extremely toxic and flammable hydrogen cyanide (HCN) gas. [10] Always handle in a certified chemical fume hood. Do not work with Zn(CN)₂ in the vicinity of acidic materials.

• Palladium Catalysts: Can be sensitizers and are toxic. Avoid inhalation of dust and skin contact.

• DMF: A reproductive toxin. Handle with appropriate personal protective equipment (PPE).

• Organic Solvents: Flammable. Keep away from ignition sources.

Personal Protective Equipment (PPE):

• Always wear a lab coat, safety glasses or goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[9][11]

• When handling solid zinc cyanide, consider double-gloving and using a dust mask or respirator.[9][10]

Waste Disposal:

• All waste containing cyanide must be collected in a dedicated, clearly labeled hazardous waste container. NEVER mix cyanide waste with acidic waste.[12] Dispose of all chemical waste according to institutional and local environmental regulations.

References

• Weissman, S. A., Zewge, D., & Chen, C. (2005). Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides. The Journal of Organic Chemistry, 70(4), 1508–1510. Available at: [Link]

• Grushin, V. V. (2008). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System. Organometallics, 27(10), 2354–2369. Available at: [Link]

• Cohen, D. T., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 202–205. Available at: [Link]

• Grushin, V. V., et al. (2008). Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system. PubMed. Available at: [Link]

• Dhanalakshmi, M., & Anbarasan, P. (2025). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent. Chemical Communications, 61, 10534-10537. Available at: [Link]

• C—CN Bond-Forming Reactions. Science of Synthesis. Available at: [Link]

• Anoop, A., & Prathapan, S. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances, 10(56), 33929–33955. Available at: [Link]

• ZINC CYANIDE - HAZARD SUMMARY. New Jersey Department of Health. Available at: [Link]

• Anoop, A., & Prathapan, S. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances. Available at: [Link]

• Zinc cyanide - SAFETY DATA SHEET. Alfa Aesar. Available at: [Link]

• Senecal, T. D., Shu, W., & Buchwald, S. L. (2013). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Angewandte Chemie International Edition, 52(38), 10035–10039. Available at: [Link]

• Fereidoon-nezhad, M., et al. (2024). ZnCo2O4@gC3N4@Cu as a new and highly efficient heterogeneous photocatalyst for visible light-induced cyanation and Mizoroki–Heck cross-coupling reactions. RSC Advances. Available at: [Link]

• Chapter 1. Shodhganga@INFLIBNET. Available at: [Link]

• Senecal, T., Shu, W., & Buchwald, S. (2013). A general, practical palladium-catalyzed cyanation of (hetero)aryl chlorides and bromides. Semantic Scholar. Available at: [Link]

• Kwong, F. Y., et al. (2011). A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6]. Organic Letters, 13(3), 493-495. Available at: [Link]

• Arenenitrile synthesis by cyanations or substitution. Organic Chemistry Portal. Available at: [Link]

• Calcio Gaudino, E., et al. (2023). Plantacare 2000: A Biosurfactant for an Eco‐Friendly Palladium Catalyzed Cyanation of Aromatic Bromides. Usiena air. Available at: [Link]

• Nitrile synthesis by C-C coupling (cyanation). Organic Chemistry Portal. Available at: [Link]

• Schmidt, F., & Gademann, K. (2019). Rhodium‐Catalyzed Regioselective 3‐Fluoroallylic Cyanation. ChemistryOpen, 8(8), 1024-1027. Available at: [Link]

• Venkatanarayana, M., et al. (2020). Novel Commercial Scale Synthetic Approach for 5-Cyanoindole. Asian Journal of Chemistry, 32(11), 2821-2824. Available at: [Link]

• Plaçais, C., et al. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters, 23(13), 4915-4919. Available at: [Link]

• An one-pot three-component process for the synthesis of 6-amino-4-aryl-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles in aqueous media. ResearchGate. Available at: [Link]

• Process for synthesizing 5-cyanophthalide. Patsnap. Available at: [Link]

• Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. Medicines for All institute (M4ALL) - Virginia Commonwealth University. Available at: [Link]

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Application Notes & Protocols: Synthesis of 3-Fluoroindazoles Using Selectfluor® and NFSI

Abstract & Introduction

The indazole scaffold is a privileged pharmacophore, integral to numerous therapeutic agents due to its versatile biological activities.[1] The introduction of a fluorine atom at the C-3 position can profoundly modulate a molecule's physicochemical properties, such as metabolic stability, lipophilicity, and binding affinity, making it a critical strategy in modern drug discovery.[2][3] This guide provides a comprehensive overview and detailed protocols for the regioselective C-3 fluorination of indazoles using two prominent electrophilic N-F fluorinating agents: Selectfluor® and N-Fluorobenzenesulfonimide (NFSI).[2][4]

Historically, direct C-3 fluorination of indazoles presented significant challenges. The advent of stable, easy-to-handle electrophilic reagents like Selectfluor and NFSI has revolutionized this field.[5][6] This document offers a comparative analysis of these two reagents, explains the mechanistic underpinnings of the fluorination process, and provides field-tested, step-by-step protocols for researchers, scientists, and drug development professionals. We will address the critical need for N-protection of the indazole starting material, a key step to control reactivity and ensure regioselectivity at the C-3 position.

The Imperative of N-Protection for C-3 Functionalization

Direct electrophilic fluorination of an unprotected 1H-indazole is often problematic. The indazole anion formed under basic conditions or the neutral heterocycle's inherent nucleophilicity can lead to a mixture of N-fluorinated and C-fluorinated products, with poor regioselectivity. To circumvent this, a protecting group is installed on one of the nitrogen atoms (N-1 or N-2). This strategy serves two primary purposes:

• Blocks N-Fluorination: It prevents the electrophilic fluorine from attacking the nitrogen lone pair.

• Directs C-3 Functionalization: By deprotonating the C-3 position with a suitable base, a nucleophilic carbon is generated, which then selectively attacks the electrophilic fluorine source. N-2 protection, in particular, has been shown to efficiently direct C-3 lithiation and subsequent electrophilic quenching.[7]

The tert-butyloxycarbonyl (Boc) group is a common and effective choice for this purpose due to its stability and well-established deprotection methods.[8]

Comparative Overview: Selectfluor® vs. NFSI

Selectfluor® (F-TEDA-BF₄) and NFSI are the two most common and commercially available electrophilic fluorinating agents.[2] While both are effective, they possess distinct characteristics that make them suitable for different applications and reaction conditions.

Feature	Selectfluor® (1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate))	N-Fluorobenzenesulfonimide (NFSI)
Structure	A quaternary ammonium salt of a DABCO derivative.	A sulfonimide derivative.
Fluorinating Power	Generally considered a more powerful and reactive electrophilic fluorinating agent.[2][6]	A milder and often more selective fluorinating agent than Selectfluor®.[3][9]
Solubility	Soluble in polar solvents like acetonitrile and water.[2]	Soluble in a wider range of common organic solvents (DCE, MeCN, etc.).[2][10]
Handling	Crystalline, bench-stable, non-hygroscopic solid, making it operationally simple to use.[5][6]	Crystalline, stable solid that is generally less aggressive than Selectfluor.[2]
Byproducts	The TEDA-CH₂Cl cation and BF₄⁻ anions.	Benzenesulfonimide, which can sometimes complicate purification.
Typical Conditions	Often used in polar aprotic solvents like acetonitrile.	Versatile; can be used in various solvents, including water for certain substrates.[3]

Mechanism of Electrophilic Fluorination

The electrophilic fluorination of an N-protected indazole at the C-3 position is generally understood to proceed through a nucleophilic attack mechanism. The key steps are illustrated below.

Caption: Generalized workflow for C-3 fluorination of indazoles.

The process begins with the regioselective deprotonation of the C-3 position of an N-protected indazole using a strong, non-nucleophilic base like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA). This creates a potent carbon-centered nucleophile. This indazole anion then attacks the electrophilic fluorine atom of either Selectfluor® or NFSI in an Sₙ2-type mechanism.[2] The N-F bond cleaves, transferring the fluorine atom to the C-3 position and yielding the N-protected 3-fluoroindazole. A final deprotection step removes the protecting group to afford the target compound.

Experimental Protocols

Safety Precaution: These procedures should be carried out by trained chemists in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coats, and gloves, is mandatory. Both Selectfluor® and NFSI are strong oxidizing agents and should be handled with care.

Protocol 1: C-3 Fluorination using Selectfluor®

This protocol is adapted from general procedures for the fluorination of N-heterocycles and requires stringent anhydrous conditions due to the use of an organolithium base.

Materials:

• N-Boc-Indazole (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes, 1.1 equiv)

• Selectfluor® (1.2 equiv)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add N-Boc-indazole (1.0 equiv).

• Dissolution: Dissolve the substrate in anhydrous THF (approx. 0.1 M concentration).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add n-BuLi (1.1 equiv) dropwise via syringe over 10 minutes. The solution may change color upon formation of the anion. Stir the mixture at -78 °C for 1 hour.

• Fluorination: In a separate flask, dissolve Selectfluor® (1.2 equiv) in anhydrous THF. Add this solution to the reaction mixture dropwise at -78 °C.

• Reaction: Allow the reaction to stir at -78 °C for 2-3 hours, then let it warm slowly to room temperature overnight. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS.

• Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude residue by flash column chromatography on silica gel to yield the N-Boc-3-fluoroindazole.

Protocol 2: C-3 Fluorination using NFSI

This protocol utilizes NFSI, which can sometimes offer milder reaction conditions. A similar deprotonation strategy is employed.

Materials:

• N-Boc-Indazole (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA), freshly prepared or commercial solution (1.1 equiv)

• N-Fluorobenzenesulfonimide (NFSI) (1.2 equiv)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add N-Boc-indazole (1.0 equiv) dissolved in anhydrous THF (0.1 M).

• Deprotonation: Cool the solution to -78 °C. Add LDA (1.1 equiv) dropwise. Stir the mixture at this temperature for 1 hour to ensure complete formation of the C-3 anion.

• Fluorination: Dissolve NFSI (1.2 equiv) in a minimal amount of anhydrous THF and add it to the reaction mixture dropwise via syringe at -78 °C.

• Reaction: Maintain the reaction at -78 °C for 1 hour, then allow it to warm to 0 °C and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction with saturated aqueous NaHCO₃. Extract the product with dichloromethane (3x).

• Purification: Combine the organic extracts, wash with brine, dry over MgSO₄, filter, and evaporate the solvent in vacuo.

• Chromatography: Purify the crude material using flash column chromatography to isolate the desired N-Boc-3-fluoroindazole.

Protocol 3: N-Boc Deprotection

Removal of the Boc group is typically achieved under acidic conditions. A mild procedure using oxalyl chloride in methanol is also effective and can be advantageous for acid-sensitive substrates.[11][12]

Materials:

• N-Boc-3-fluoroindazole (1.0 equiv)

• Methanol (MeOH)

• Oxalyl chloride (3.0 equiv)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Reaction Setup: Dissolve the N-Boc-3-fluoroindazole (1.0 equiv) in methanol (approx. 0.2 M) in a round-bottom flask at room temperature.

• Reagent Addition: Slowly add oxalyl chloride (3.0 equiv) to the solution. Gas evolution (CO, CO₂, HCl) will be observed.

• Reaction: Stir the mixture at room temperature for 1-4 hours.[12] Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure. Re-dissolve the residue in diethyl ether and wash with saturated aqueous NaHCO₃ to neutralize any remaining acid.

• Purification: Separate the organic layer, dry over Na₂SO₄, filter, and concentrate to yield the 3-fluoroindazole product. Further purification by chromatography may be necessary.

Caption: Experimental workflow for the synthesis of 3-fluoroindazole.

Conclusion and Future Outlook

The direct C-3 fluorination of indazoles is a powerful tool in medicinal chemistry, enabled by modern electrophilic fluorinating agents. Both Selectfluor® and NFSI provide reliable and effective routes to 3-fluoroindazoles, provided that a suitable N-protection strategy is employed. The choice between the two reagents will depend on substrate specifics, desired reactivity, and solvent compatibility. The protocols outlined in this guide provide a robust starting point for researchers to synthesize these valuable fluorinated heterocycles, opening avenues for the development of novel therapeutics and chemical probes.

References

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• MDPI. (2023). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. MDPI. Retrieved from [Link]

• Boampong, K. E., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(35), 20904-20911. [Link]

• UCL Discovery. (n.d.). Site selectivities in fluorination. Retrieved from [Link]

• ResearchGate. (n.d.). 3-Fluorooxindoles from indolin-2-ones by Selectfluor. Retrieved from [Link]

• Prakash, G. K. S., et al. (2011). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Synfacts, 2011(11), 1266. [Link]

• Collot, M., et al. (2006). Regioselective protection at N-2 and derivatization at C-3 of indazoles. Organic Letters, 8(17), 3845-3848. [Link]

• Boampong, K. E., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PMC. [Link]

• Giraud, F., Anizon, F., & Moreau, P. (2018). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand. Retrieved from [Link]

• Gerokonstantis, D.-T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkat USA. Retrieved from [Link]

• ResearchGate. (2018). Solvent Effects: Syntheses of 3,3-Difluorooxindoles and 3-Fluorooxindoles from Hydrazonoindolin-2-one by Selectfluor. ResearchGate. Retrieved from [Link]

• Shibata, N., et al. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry, 17, 123-201. [Link]

• Shibata, N., et al. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. PMC. [Link]

• RSC Publishing. (2014). Enantioselective fluorination of 3-indolinone-2-carboxylates with NFSI catalyzed by chiral bisoxazolines. Organic & Biomolecular Chemistry. [Link]

• Bryn Mawr College. (n.d.). Electrophilic Fluorination. Retrieved from [Link]

• Lee, E., et al. (2013). Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer. PMC. [Link]

• MDPI. (2020). Kitamura Electrophilic Fluorination Using HF as a Source of Fluorine. MDPI. Retrieved from [Link]

• University of Ljubljana. (n.d.). Mechanism of electrophilic fluorination of aromatic compounds with NF-reagents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Fluorobenzenesulfonimide (NFSI). Retrieved from [Link]

• Stuart, A. M., et al. (2024). Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides. PMC. [Link]

• Beilstein Journals. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. [Link]

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• PMC. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC. [Link]

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Technical Notes & Optimization

Technical Support Center: 3-Fluoroindazole Methyl Isomer Resolution

Welcome to the Advanced Applications Portal. As a Senior Application Scientist, I frequently encounter challenges regarding the regioselective alkylation of heterocyclic scaffolds. The N-methylation of 3-fluoroindazole is a classic example of a deceptively simple reaction that introduces significant downstream analytical complexity. This guide is designed to provide you with field-proven, self-validating methodologies to synthesize, separate, and unambiguously identify the N1 and N2 methyl isomers of 3-fluoroindazole.

Mechanistic Overview: The Tautomeric Challenge

Indazoles exist in an annular tautomeric equilibrium between the 1H and 2H forms. While the 1H-tautomer is generally more thermodynamically stable[1], deprotonation yields an indazolide anion where nucleophilic character is distributed across both the N1 and N2 atoms.

When alkylating under standard basic conditions (e.g., K₂CO₃ in DMF), the reaction typically yields a near 50:50 mixture of N1 and N2 regioisomers[2]. The regiochemical outcome is governed by a delicate interplay of steric and electronic factors[1]. In the case of 3-fluoroindazole, the highly electronegative fluorine atom at C3 exerts a strong inductive effect but provides minimal steric shielding compared to bulkier substituents (like a tert-butyl group), which would otherwise heavily favor N1-alkylation[3]. Consequently, non-selective methylation occurs, necessitating robust chromatographic separation.

Experimental Workflow & Logic Diagram

The following workflow illustrates the self-validating system we use to ensure absolute confidence in isomer assignment.

Workflow for synthesis, separation, and NMR validation of 3-fluoroindazole methyl isomers.

Validated Step-by-Step Protocols

Protocol A: Controlled N-Methylation of 3-Fluoroindazole

Causality Note: We utilize K₂CO₃/DMF rather than NaH/THF. While NaH can sometimes push regioselectivity toward N1 in heavily substituted indazoles[3], K₂CO₃ is a milder base that effectively deprotonates the 1H-indazole without risking degradation of the fluorinated core.

• Preparation: Dissolve 3-fluoroindazole (1.0 eq) in anhydrous DMF to achieve a 0.2 M concentration.

• Deprotonation: Add anhydrous K₂CO₃ (2.0 eq) in one portion. Stir the suspension at room temperature for 15 minutes to allow for complete formation of the indazolide anion.

• Alkylation: Dropwise add Methyl Iodide (MeI) (1.2 eq) via syringe. Stir the reaction at room temperature for 2 to 4 hours, monitoring via LC-MS or TLC until the starting material is consumed.

• Quench & Extraction: Carefully quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc)[1].

• Washing: Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF), followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude isomeric mixture.

Protocol B: Chromatographic Separation (Normal Phase)

Causality Note: The separation relies on the distinct dipole moments of the isomers. The N2-alkylated indazole possesses a zwitterionic resonance contributor (formal positive charge on N2, negative on N1), increasing its overall polarity and affinity for the polar silanol groups on the silica stationary phase[4]. Therefore, the N1-methyl isomer is less polar and will elute first.

• Column Preparation: Pack a column with ultra-fine silica gel (230-400 mesh) using 100% Hexanes. Fine silica ensures the high theoretical plate counts necessary to resolve these structurally similar isomers.

• Loading: Dry-load the crude mixture onto a minimal amount of celite or silica gel to ensure a tight, uniform band at the top of the column.

• Elution: Initiate elution with 100% Hexanes, gradually increasing polarity to a 70:30 Hexanes:EtOAc mixture using a shallow gradient.

• Fraction Collection:

  • Fraction A (N1-Isomer): Collect the earlier eluting, less polar fractions.

  • Fraction B (N2-Isomer): Collect the later eluting, more polar fractions.

Quantitative Data & Diagnostic Markers

To establish a self-validating identification system, we rely on 2D NMR (NOESY and HMBC)[1]. In a standard indazole, NOESY shows correlations between N1-CH₃/H-7 and N2-CH₃/H-3[2]. However, because 3-fluoroindazole has a fluorine atom at C3, the N2-methyl protons will show NO NOE correlation to any aromatic proton. This binary presence/absence of an NOE signal provides an absolute, fail-safe diagnostic marker.

Property / Diagnostic Marker	N1-Methyl-3-fluoroindazole	N2-Methyl-3-fluoroindazole
Relative Polarity	Lower (Elutes First)	Higher (Elutes Second)
Typical TLC R_f (80:20 Hex:EtOAc)	~0.45	~0.25
¹H NMR (N-CH₃ shift)	~3.9 - 4.1 ppm (singlet)	~4.1 - 4.3 ppm (singlet)
NOESY Correlation	N-CH₃ correlates to H-7	None (C3-F prevents NOE)
HMBC Correlation	N-CH₃ correlates to C7a	N-CH₃ correlates to C3 & C3a
¹³C NMR (C3 shift)	~140-150 ppm (d, ~ 240 Hz)	~130-140 ppm (d, ~ 240 Hz)

Frequently Asked Questions (Troubleshooting)

Q1: My isomers are co-eluting on normal phase silica. What should I change? A1: Co-elution indicates that the solvent gradient is too steep or the column is overloaded. Indazole isomers require sufficient interaction time with the silica to resolve their subtle dipole differences. Decrease the polarity of your starting eluent (e.g., start at 5% EtOAc instead of 20%) and run a much shallower gradient. Alternatively, switch to Reverse Phase HPLC (C18), where the elution order will flip: the more polar N2 isomer will typically elute first[4].

Q2: I am obtaining a poor yield of the N2 isomer. How can I shift the regioselectivity? A2: The 1H-indazole tautomer is thermodynamically favored, and direct alkylation under basic conditions typically yields a near 50:50 mixture[2]. If you require exclusively the N2 isomer, direct alkylation is often insufficient. You may need to utilize a directed synthesis approach or employ specific directing groups at the C7 position to sterically block N1[5], though this is chemically complex to achieve on a simple 3-fluoroindazole core. For maximizing N2, ensure you are using a non-coordinating solvent and a softer base, though separation remains mandatory.

Q3: The NOESY spectrum is noisy, and I cannot definitively see the N1-CH₃ to H-7 correlation. How else can I validate the structure? A3: Rely on the HMBC spectrum. In the HMBC, the N1-methyl protons will show a strong 3-bond correlation to the C7a bridgehead carbon. Conversely, the N2-methyl protons will correlate to the C3 carbon[1]. Because your molecule is 3-fluoroindazole, the C3 carbon will be easily identifiable in the ¹³C spectrum as a large doublet (

Hz) due to carbon-fluorine coupling. If the N-methyl protons correlate to this doublet, you have definitively isolated the N2 isomer.

References

• Alam, R., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry.[Link]

• Doğanç, F., & Göker, A. H. (2025). REGIOISOMERIC N-ALKYLATION OF SOME INDAZOLES. Journal of Faculty of Pharmacy of Ankara University.[Link]

• European Patent Office. (2017). EP3448846B1 - Synthesis of indazoles.

• Hu, Y., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules (NIH PMC).[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Journal of Faculty of Pharmacy of Ankara University » Submission » REGIOISOMERIC N-ALKYLATION OF SOME INDAZOLES [dergipark.org.tr]
• 3. researchgate.net [researchgate.net]
• 4. 2-Methyl-6-nitro-2H-indazole | 6850-22-2 | Benchchem [benchchem.com]
• 5. EP3448846B1 - Synthesis of indazoles - Google Patents [patents.google.com]

Troubleshooting low reactivity in nucleophilic aromatic substitution of indazoles

Welcome to the Technical Support Center for Indazole Chemistry. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to functionalize indazole scaffolds via Nucleophilic Aromatic Substitution (SNAr).

Indazoles are inherently electron-rich fused heterocycles. Because SNAr requires an electron-deficient aromatic system to stabilize the anionic Meisenheimer complex, unactivated indazoles are notoriously unreactive. This guide is designed to dissect the causality behind these failures and provide self-validating, field-proven solutions.

Part 1: Mechanistic Insights & The Causality of Low Reactivity

To troubleshoot an SNAr reaction, you must first understand the electronic demands of the indazole core. The rate-determining step in SNAr is almost always the addition of the nucleophile to form the Meisenheimer complex, not the departure of the leaving group.

If your indazole is unprotected (1H- or 2H-tautomer), the basic conditions required for SNAr will deprotonate the nitrogen, forming an indazolide anion. This massive influx of electron density raises the Lowest Unoccupied Molecular Orbital (LUMO) energy of the carbocycle, completely repelling incoming nucleophiles. Success requires modulating these electronics through strategic N-protection and leaving group selection.

Mechanistic pathway of SNAr on indazoles highlighting the rate-determining addition step.

Part 2: Troubleshooting FAQs

Q1: My SNAr on a chloro-indazole fails completely, yielding <5% product even after 24 hours at 120 °C. What is going wrong? A1: You are likely experiencing a failure in the addition step due to an unactivated core and a suboptimal leaving group. First, ensure the indazole is N-protected with an Electron-Withdrawing Group (EWG) like Tosyl (Ts) or Boc. Second, swap your chlorine for a fluorine. In SNAr, fluorine is vastly superior to chlorine or bromine because its extreme electronegativity strongly polarizes the C-F bond, lowering the activation energy required for nucleophilic attack [1], [2].

Q2: I am using an N-alkylated indazole (e.g., N-methyl). Will this undergo SNAr? A2: Rarely, unless there is another strong EWG (like a nitro group) ortho/para to the leaving group. Alkyl groups are electron-donating via hyperconjugation. To activate the carbocycle, you must use an N-protecting group that pulls electron density away from the ring via resonance or strong induction (e.g., N-Ts, N-Boc, or N-SEM).

Q3: How do I control N1 vs. N2 regioselectivity during the activation (protection) step? A3: Indazole exhibits annular tautomerism, with the 1H-indazole tautomer being thermodynamically more stable than the 2H-tautomer [3]. The ratio of N1 to N2 functionalization is dictated by thermodynamic vs. kinetic control. Using Sodium Hydride (NaH) in Tetrahydrofuran (THF) typically favors N1-protection due to the coordination of the sodium cation with the N2 atom.

Logical troubleshooting workflow for resolving low SNAr reactivity in indazole scaffolds.

Part 3: Quantitative Data: Reactivity Modulators

The following table summarizes how different variables impact the relative rate and success of SNAr on the indazole carbocycle.

Variable Category	Modification	Relative SNAr Rate	Mechanistic Rationale
Leaving Group	Iodine (I) / Bromine (Br)	Very Low	Poor electronegativity fails to activate the ring for the addition step.
Leaving Group	Chlorine (Cl)	Low to Moderate	Sufficient for highly activated systems, but often stalls on indazoles.
Leaving Group	Fluorine (F)	Very High	Extreme electronegativity polarizes the C-X bond, accelerating Meisenheimer complex formation [2].
N-Protection	None (Free NH)	Zero	Deprotonation forms an electron-rich indazolide anion, halting SNAr.
N-Protection	N-Alkyl (e.g., Methyl)	Low	Electron-donating; does not lower the LUMO of the carbocycle.
N-Protection	N-Tosyl (Ts) / N-Boc	High	Strongly electron-withdrawing; lowers LUMO and prevents deprotonation.
Solvent	Toluene / Hexanes	Low	Non-polar solvents cannot stabilize the anionic Meisenheimer intermediate.
Solvent	DMSO / DMF / NMP	High	Polar aprotic solvents solvate cations, leaving the nucleophile highly reactive.

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols incorporate built-in validation checkpoints. Do not proceed to the next step unless the validation criteria are met.

Protocol 1: N1-Selective Tosylation (Activation Phase)

Purpose: To install an EWG at the N1 position, preventing deprotonation and activating the carbocycle for downstream SNAr.

• Preparation: Dissolve the fluoro-1H-indazole (1.0 eq) in anhydrous THF (0.2 M) under an argon atmosphere. Cool the flask to 0 °C in an ice bath.

• Deprotonation: Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Validation Checkpoint 1: Observe the reaction. Hydrogen gas evolution (bubbling) must occur. Wait 30 minutes until bubbling completely ceases, indicating quantitative formation of the indazolide anion.

• Electrophilic Addition: Add p-Toluenesulfonyl chloride (TsCl, 1.1 eq) dissolved in a minimal amount of THF dropwise to the 0 °C solution. Allow to warm to room temperature and stir for 2 hours.

  • Validation Checkpoint 2: Perform TLC (Hexanes/EtOAc 7:3). The starting material spot (typically lower Rf and UV active) must be consumed, replaced by a new, less polar spot (higher Rf).

• Quench & Isolate: Quench carefully with saturated aqueous NH4Cl. Extract with EtOAc (3x). Wash the combined organics with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

Protocol 2: Microwave-Assisted SNAr of N1-Ts-Fluoroindazole

Purpose: To execute the SNAr reaction using thermal microwave acceleration and optimal solvent conditions.

• Reaction Assembly: In a microwave-safe vial, combine the N1-Ts-fluoroindazole (1.0 eq), the desired amine nucleophile (e.g., morpholine, 3.0 eq), and anhydrous K2CO3 (2.0 eq) in anhydrous DMSO (0.5 M).

• Irradiation: Seal the vial and irradiate in a microwave reactor at 110 °C for 30 minutes.

  • Validation Checkpoint 1: Sample a 10 µL aliquot, dilute in MeCN, and run LC-MS. You must observe the complete disappearance of the starting material mass [M+H]+ and the appearance of the product mass (Starting Mass - 19 Da [F] + Mass of Amine).

• Workup: Pour the cooled reaction mixture into ice water to precipitate the product. Filter the solid, wash with cold water, and dry under high vacuum.

  • Validation Checkpoint 2: If the product does not precipitate, extract with EtOAc, wash extensively with water (5x) to remove DMSO, dry, and purify via flash chromatography.

Part 5: References

• Arylazoindazole Photoswitches: Facile Synthesis and Functionalization via SNAr Substitution Journal of the American Chemical Society (2017). URL:[Link]

• Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles Molecules / PubMed Central (2019). URL:[Link]

Preventing defluorination during indazole cross-coupling reactions

Topic: Preventing Defluorination in Fluoroindazole Cross-Coupling Reactions Ticket Type: Advanced Troubleshooting Guide & FAQs Audience: Medicinal Chemists, Process Chemists Status: Active

Executive Summary: The Defluorination Challenge

In the cross-coupling of halogenated indazoles (e.g., 3-bromo-4-fluoroindazole), the preservation of the C–F bond is critical. Fluorine substituents are often essential for metabolic stability and potency (E-E-A-T: Expertise), yet they render the indazole ring highly electron-deficient.

This creates a "Selectivity Paradox": The same electronic properties that activate the C–Br/C–Cl bond for oxidative addition also activate the C–F bond toward two primary side reactions:

• Nucleophilic Aromatic Substitution (

  ): Direct displacement of Fluorine by the base or nucleophile.

• Catalytic C–F Activation: Oxidative addition of Pd(0) into the C–F bond, leading to hydrodefluorination (HDF) or arylation at the wrong site.

This guide provides a logic-based troubleshooting system to diagnose and eliminate these impurities.

Diagnostic Workflow

Before changing reagents, you must identify the mechanism of failure. Use this logic tree to diagnose your specific impurity profile.

Caption: Diagnostic logic tree for identifying the root cause of defluorination based on impurity profile.

Technical Deep Dive: Mechanisms & Solutions

Pathway A: Nucleophilic Aromatic Substitution ( )

The Problem: Fluoroindazoles are electron-poor heteroaromatics. The C4 and C6 positions are particularly vulnerable because they are ortho or para to the imine-like nitrogen (N2), allowing the ring to stabilize the Meisenheimer complex intermediate.

• Symptom: You observe the base (e.g., -OtBu, -OMe) or the nucleophile attached where the Fluorine should be.

• Risk Factor: Using alkoxide bases (NaOtBu, KOtBu) or high temperatures.

The Fix:

• Base Selection: Switch to non-nucleophilic, inorganic bases.

  • Best: Potassium Phosphate Tribasic (

    ) or Potassium Carbonate ( ).

  • Avoid: Sodium/Potassium tert-butoxide, Hydroxides.

• Solvent: Avoid polar aprotic solvents (DMSO, DMF) if

  is observed, as they enhance the nucleophilicity of the base. Use Toluene or 1,4-Dioxane.[1]

Pathway B: Metal-Catalyzed Hydrodefluorination (HDF)

The Problem: Highly active Pd(0) species can oxidatively add to the C–F bond. Once the Pd(II)-F species is formed, it can undergo transmetallation with a hydride source (often from the solvent, like isopropanol, or

-hydride elimination from an alkyl amine base), followed by reductive elimination to form the defluorinated product (C-H).

• Symptom: Mass spectrum shows [M-18] peak (loss of F, gain of H).

• Risk Factor: Protic solvents (Alcohols), amine bases (TEA, DIPEA), or prolonged reaction times.

The Fix:

• Ligand Control: Use bulky, electron-rich biaryl phosphine ligands (e.g., XPhos , RuPhos ).

  • Why? These ligands accelerate the oxidative addition into the weaker C–Br/Cl bond and facilitate rapid reductive elimination of the desired product, kinetically outcompeting the slower C–F activation [1].

• Solvent: Strictly anhydrous aprotic solvents (Dioxane, Toluene). Avoid alcohols.

Experimental Protocols

Protocol A: The "Safe" Starting Point (Robust)

Recommended for standard 3-halo-fluoroindazoles.

Component	Reagent	Equiv.[2][3][4][5][6][7][8]	Notes
Substrate	Bromo-fluoroindazole	1.0
Partner	Boronic Acid/Pin Ester	1.2 - 1.5	Excess helps drive rate.
Catalyst	Pd(dppf)Cl₂·DCM	0.05	Bidentate ligand confers stability.
Base	K₂CO₃ (2M aq)	3.0	Mild, less prone to .
Solvent	1,4-Dioxane	[0.2 M]	Good solubility, moderate polarity.
Temp	80–90 °C	-	Monitor closely.

Protocol B: The "Rescue" Protocol (High Selectivity)

Use this if Protocol A fails due to defluorination or low conversion.

Rationale: This system uses a bulky, electron-rich ligand to speed up the desired cycle and a mild anhydrous base to shut down

and HDF.

• Setup: Charge reaction vial with Bromo-fluoroindazole (1.0 equiv), Boronic ester (1.2 equiv),

  (finely ground, anhydrous, 3.0 equiv) , and XPhos Pd G2 (0.02–0.05 equiv) .

• Solvent: Add anhydrous Toluene or THF (degassed). Concentration: 0.15 M.

• Add Water (Critical Trick): Add exactly 2–5 equivalents of degassed water .

  • Why? Totally anhydrous Suzuki couplings are often sluggish. A trace amount of water activates the boronate without dissolving the base enough to promote

    [2].

• Conditions: Heat to 60–80 °C.

  • Note: Keep temperature as low as possible to maintain conversion. C–F activation energy is higher than C–Br; lower heat favors selectivity.

Frequently Asked Questions (FAQs)

Q1: Why is my C4-Fluoro indazole defluorinating, but my C5-Fluoro analog is stable? A: This is due to electronics. The C4 and C6 positions in indazole are ortho and para to the pyridine-like nitrogen (N2). This nitrogen withdraws electron density via resonance, making C4/C6 highly susceptible to nucleophilic attack (

). The C5 position is meta to N2 and is electronically more similar to a standard fluorobenzene, making it much more stable [3].

Q2: Can I use CsF (Cesium Fluoride) as a base? A: Yes, but with caution. CsF is a popular base for "anhydrous" Suzuki couplings. However, high concentrations of fluoride ion can actually stabilize the oxidative addition of Pd into C–F bonds or solubilize boronic acid byproducts that might lead to protodeboronation. If you use CsF, ensure the solvent is strictly aprotic (e.g., pure Toluene) to minimize side reactions.

Q3: I see a "Bis-coupled" impurity where the Fluorine is also replaced by the boronic acid. How do I stop this? A: This is "Over-coupling" via Pd-catalyzed C–F activation.

• Lower the temperature. C–F activation has a higher activation barrier than C–Br activation.

• Reduce Catalyst Loading. Excess Pd seeks out difficult bonds once the easy ones are gone.

• Switch Ligand. Move to BrettPhos or tBuXPhos . These are extremely bulky and make the approach to the sterically screened C–F bond (especially if peri- to the N1-H or R group) very difficult, while still permitting reaction at the C–Br site [4].

Q4: Does the protecting group on N1 matter? A: Absolutely.

• Electron Withdrawing Groups (Tosylate, Boc): These pull electron density out of the ring, making the C–F bond more susceptible to

  and oxidative addition.

• Electron Donating/Neutral Groups (THP, SEM, Methyl): These make the ring more electron-rich, protecting the C–F bond from nucleophilic attack and oxidative addition.

• Tip: If possible, perform the coupling with a THP or SEM group, then deprotect/functionalize later. Avoid coupling on N-Boc fluoroindazoles if defluorination is a major issue.

References

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Boronic Acids with Heteroaryl Halides.[9][10] Journal of the American Chemical Society, 130(29), 9629–9639.

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[10] Journal of the American Chemical Society, 132(40), 14073–14075.

• Rohrbach, S., Smith, A. J., & O'Hagan, D. (2019). C–F Bond Activation in Organic Synthesis. Chemical Reviews, 115(2), 907-1025.

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. acs.figshare.com [acs.figshare.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 3,5-Disubstituted Indazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 3,5-disubstituted indazoles. This resource is designed to provide practical, in-depth guidance to researchers encountering challenges with steric hindrance in their synthetic routes. As Senior Application Scientists, we understand that the successful synthesis of these valuable scaffolds requires a nuanced understanding of reaction mechanisms and the strategic selection of reagents and conditions. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address common issues encountered in the laboratory.

Introduction: The Challenge of Steric Hindrance in Indazole Synthesis

The indazole core is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds.[1] The synthesis of 3,5-disubstituted indazoles, in particular, often presents a significant challenge due to steric hindrance. The proximity of the substituents at the 3- and 5-positions can impede the approach of reagents, leading to low yields, undesired side products, or complete reaction failure. This guide will explore various strategies to overcome these steric barriers, drawing upon established and cutting-edge synthetic methodologies.

Frequently Asked Questions (FAQs)

Q1: My standard Suzuki-Miyaura coupling to introduce a bulky aryl group at the 5-position of my 3-substituted indazole is failing. What are the likely causes and how can I troubleshoot this?

A1: This is a classic case of steric hindrance impacting a cross-coupling reaction. The bulky substituent at the C3 position can physically block the coordination of the palladium catalyst to the C5 position, which is necessary for the catalytic cycle to proceed.

Troubleshooting Steps:

• Ligand Selection is Critical: The choice of phosphine ligand is paramount in overcoming steric hindrance in Suzuki-Miyaura couplings.[2] Bulky, electron-rich monophosphine ligands, such as those from the Buchwald-Hartwig family (e.g., SPhos, XPhos, RuPhos), can promote the reaction by creating a more coordinatively unsaturated and reactive palladium center.[1] These ligands also have a larger "bite angle" which can help to accommodate the steric bulk of the substrates.

• Catalyst System Optimization:

  • Palladium Precatalyst: Consider using a pre-formed palladium precatalyst, such as a G3 or G4 Buchwald precatalyst. These are often more active and stable than catalysts generated in situ.

  • Catalyst Loading: Increasing the catalyst loading (e.g., from 1-2 mol% to 5-10 mol%) can sometimes overcome sluggish reactivity.[2]

• Base and Solvent Effects:

  • Base: A weaker, non-nucleophilic base like cesium carbonate (Cs2CO3) or potassium phosphate (K3PO4) is often preferred over stronger bases like sodium or potassium hydroxide, which can lead to side reactions.[3]

  • Solvent: A polar aprotic solvent system, such as 1,4-dioxane/water or DME/water, is typically effective.[4][5] Toluene can also be a good choice, particularly for less polar substrates.[6]

• Reaction Temperature: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. However, be mindful of potential decomposition of starting materials or products at higher temperatures.

Experimental Protocol: Optimized Suzuki-Miyaura Coupling for Sterically Hindered Substrates

Caption: Optimized Suzuki-Miyaura Workflow.

Step-by-Step Methodology:

• To a dry Schlenk tube, add the 5-bromo-3-substituted indazole (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and cesium carbonate (2.0-3.0 equiv).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium catalyst (e.g., Pd(OAc)2, 2-5 mol%) and the phosphine ligand (e.g., SPhos, 4-10 mol%).

• Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

• Seal the tube and heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.[7]

Q2: I am attempting a direct C-H arylation at the 3-position of a 5-substituted indazole, but I'm observing low regioselectivity and poor yields. What strategies can I employ?

A2: Direct C-H arylation is a powerful tool, but achieving high regioselectivity in the presence of existing substituents can be challenging. Steric and electronic factors of the substituent at the 5-position will significantly influence the outcome.

Troubleshooting and Optimization Strategies:

• Directing Groups: If possible, installing a removable directing group at the N1 or N2 position can dramatically improve regioselectivity. For instance, a pivaloyl or a 2-(trimethylsilyl)ethoxymethyl (SEM) group can direct the C-H activation to the C7 position, while other groups might favor C3.

• Catalyst and Ligand System:

  • Palladium Catalysis: Palladium acetate (Pd(OAc)2) with a phenanthroline-based ligand has been shown to be effective for C3 arylation.[6] The choice of ligand can influence the steric environment around the metal center, impacting which C-H bond is activated.

  • Rhodium Catalysis: Rhodium(III) catalysts, such as [Cp*RhCl2]2, have demonstrated excellent regioselectivity in C-H activation/annulation reactions to form indazoles, often favoring the less sterically hindered position.[8][9][10]

• Oxidant and Additives: The choice of oxidant is crucial. Silver salts like silver carbonate (Ag2CO3) are often used as both an oxidant and a halide scavenger.[11] In some cases, copper salts can act as co-catalysts.

• Solvent Choice: The solvent can play a significant role in C-H activation reactions. Toluene, chlorobenzene, and mesitylene have been found to be effective for direct C3 arylation of indazoles.[6]

Alternative Approach: Rh(III)-Catalyzed C-H Activation/Annulation

For the synthesis of N-aryl-2H-indazoles, a rhodium(III)-catalyzed [4+1] annulation of azobenzenes and aldehydes offers a convergent and often highly regioselective route.[10] Steric effects on the azobenzene can direct the C-H activation to the less hindered ring.[9][10]

Caption: Rh(III)-Catalyzed Indazole Synthesis.

Q3: I am considering alternative synthetic strategies to bypass the steric hindrance issues altogether. What are some viable options?

A3: When direct functionalization of a pre-formed indazole ring is problematic, building the desired substitution pattern during the ring formation can be a highly effective strategy.

Alternative Synthetic Routes:

• Cadogan Reductive Cyclization: This powerful method involves the deoxygenative cyclization of an o-nitrobenzaldimine, which can be formed from a 2-nitrobenzaldehyde and a primary amine.[12][13] This approach allows for the introduction of one substituent from the nitrobenzaldehyde and the other from the amine, effectively setting the 3- and 5-substituents before the indazole ring is formed. This method is particularly useful for synthesizing N2-substituted indazoles regioselectively.[13]

• [3+2] Cycloaddition of Benzynes and Diazo Compounds: The reaction of an in situ generated benzyne with a diazo compound can provide a rapid entry to the indazole core.[14][15][16] The substituents on both the benzyne precursor and the diazo compound can be varied to achieve the desired 3,5-disubstitution pattern. This method can be highly efficient, but the regioselectivity with unsymmetrical benzynes needs to be considered.[15]

• Flow Chemistry Approaches: For reactions that are sensitive to local concentrations of reagents or require precise temperature control, flow chemistry can offer significant advantages.[17][18][19] The high surface-area-to-volume ratio in microreactors allows for efficient heat transfer and mixing, which can improve yields and selectivities in sterically challenging reactions.[19] This is particularly relevant for highly exothermic or fast reactions where side product formation is a concern in batch processing.

Data Summary: Comparison of Synthetic Strategies

Strategy	Key Advantages	Common Challenges
Palladium-Catalyzed Cross-Coupling	Wide substrate scope, well-established.	Steric hindrance, catalyst poisoning.
Direct C-H Arylation	Atom economical, avoids pre-functionalization.	Regioselectivity, harsh conditions.
Cadogan Reductive Cyclization	Bypasses steric issues in late-stage functionalization, good for N2-isomers.[12][13]	Availability of starting materials.
Benzyne [3+2] Cycloaddition	Convergent, rapid access to core.[14][15]	Regioselectivity with unsymmetrical benzynes.[15]
Flow Chemistry	Enhanced control, safety, and scalability.[17][18]	Requires specialized equipment.

Q4: Are there any modern, milder methods that might be more tolerant of sterically demanding substrates?

A4: Yes, the field of synthetic organic chemistry is constantly evolving. Photoredox catalysis and visible-light-mediated reactions are emerging as powerful tools for the functionalization of heterocycles under mild conditions.[20][21][22]

Visible-Light-Induced Functionalization:

These methods often proceed through radical intermediates, which can have different steric requirements compared to traditional organometallic species.[22] For instance, visible-light-induced C-H amination or phosphonylation of indazoles has been reported.[22][23] While still an active area of research, these approaches may offer a viable alternative for substrates that are recalcitrant to traditional methods.

Key Features of Photoredox Catalysis:

• Mild Reaction Conditions: Often performed at room temperature.

• High Functional Group Tolerance: Can be compatible with a wide range of functional groups.

• Alternative Reaction Pathways: Proceeds via radical mechanisms, potentially overcoming steric barriers of ionic or organometallic pathways.

Conclusion

Overcoming steric hindrance in the synthesis of 3,5-disubstituted indazoles requires a multifaceted approach. By carefully considering the choice of catalyst, ligand, solvent, and reaction conditions, many challenges associated with traditional cross-coupling and C-H activation methods can be surmounted. Furthermore, exploring alternative synthetic routes that build the indazole core with the desired substituents already in place, or investigating modern methodologies like photoredox catalysis, can provide elegant solutions to even the most stubborn synthetic problems. This guide serves as a starting point for troubleshooting and optimizing your synthetic endeavors, and we encourage you to consult the cited literature for more detailed information.

References

• Benchchem.
• Benchchem.
• Ghosh, S., et al. (2022). Visible light induced functionalization of indazole and pyrazole: A recent update.
• (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters.
• (2022). Visible light-induced functionalization of indazole and pyrazole: a recent update.

• (2022). Synthesis of novel series of 3,5-disubstituted imidazo[1,2-d][1][7][24]thiadiazoles involving SNAr and Suzuki–Miyaura cross-coupling reactions. RSC Advances.

• (2020). Organophotoredox-Catalyzed Direct C–H Amination of 2H-Indazoles with Amines. Organic Letters.
• (2017). “On Water” Palladium Catalyzed Direct Arylation of 1H-Indazole and 1H-7-Azaindazole. Molecules.
• Singsardar, M., et al. (2018). Visible-Light-Induced Organophotoredox-Catalyzed Phosphonylation of 2H-Indazoles with Diphenylphosphine Oxide. The Journal of Organic Chemistry.
• Giraud, F., Anizon, F., & Moreau, P. (2021). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Organic & Biomolecular Chemistry.
• (2021). Direct synthesis of indazole derivatives via Rh(iii)-catalyzed C–H activation of phthalazinones and allenes. Organic & Biomolecular Chemistry (RSC Publishing).
• Benchchem.
• Genung, N. E., Wei, L., & Aspnes, G. E. (2014).
• (2015). Cobalt(III)-Catalyzed Synthesis of Indazoles and Furans by C–H Bond Functionalization/Addition/Cyclization Cascades. Journal of the American Chemical Society.
• (2022).
• (2013). Direct Access to 3-Aminoindazoles by Buchwald-Hartwig C-N Coupling Reaction. European Journal of Organic Chemistry.
• (2015).
• Baker, B. J. M. (2019). The application of flow chemistry to the synthesis of pharmaceutically privileged heterocycles.
• (2013). Rhodium(III)-Catalyzed Indazole Synthesis by C–H Bond Functionalization and Cyclative Capture. Journal of the American Chemical Society.
• (2018). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry.
• (2014). Palladium-Catalyzed Direct C7-Arylation of Substituted Indazoles. Organic Letters.
• (2016). Flow Chemistry: Recent Developments in the Synthesis of Pharmaceutical Products. ACS Medicinal Chemistry Letters.
• (2015). A Robust Protocol for Pd(II)-catalyzed C-3 Arylation of (1H) Indazoles and Pyrazoles: Total Synthesis of Nigellidine Hydrobromide.
• (2020). Unlocking Indazole Synthesis from α‐Diazo‐β‐Ketoesters via Aryne Trapping: A Streamlined Approach. Chemistry – A European Journal.
• (2013). Rhodium(III)-Catalyzed Indazole Synthesis by C–H Bond Functionalization and Cyclative Capture. Journal of the American Chemical Society.
• (2019). Highly Enantioselective Synthesis of Indazoles with a C3-Qua- ternary Chiral Center Using CuH Catalysis. Journal of the American Chemical Society.
• (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Molecular Diversity.
• Organic Chemistry Portal. Indazole synthesis.
• Shi, F., & Larock, R. C. (2010). Synthesis of Substituted Indazoles via [3 + 2] Cycloaddition of Benzyne and Diazo Compounds. Organic Syntheses.
• Baumann, M., Baxendale, I. R., & Ley, S. V. (2011).
• (2017). Flow Chemistry for the Synthesis of Heterocycles. Springer.
• (2014). Synthesis and Antimicrobial Screening of Novel 3, 5-Disubstituted Indazole Derivatives.
• (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules.
• (2011). Literature Report Synthesis of 3-Substituted Indazoles from Arynes and N-Tosylhydrazones. Organic Letters.
• (2021). Recent advances in continuous flow synthesis of heterocycles. RSC Advances.
• (2014). Design, synthesis and characterization of 1H-pyridin-4-yl-3,5- disubstituted indazoles and their AKT inhibition. Journal of Chemical Sciences.
• Inamoto, K., et al. (2004). Efficient synthesis of 3-substituted indazoles using Pd-catalyzed intramolecular amination reaction of N-tosylhydrazones. Organic & Biomolecular Chemistry.
• (2022).
• (2023). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Advances.
• Gribble, G. W. (2000). Palladium‐Catalyzed Indole Ring Synthesis. Journal of the Chemical Society, Perkin Transactions 1.
• (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules.
• Kumara Swamy, U., et al. (2014). One-Pot Synthesis of Novel 3,5-Disubstituted-1,2,4-oxadiazoles from Indazole Carboxylic Acid Esters and Amidoximes. Asian Journal of Chemistry.
• (2023). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Advances.
• (2019).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of novel series of 3,5-disubstituted imidazo[1,2-d] [1,2,4]thiadiazoles involving SNAr and Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
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• 6. A Robust Protocol for Pd(II)-catalyzed C-3 Arylation of (1H) Indazoles and Pyrazoles: Total Synthesis of Nigellidine Hydrobromide - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. “On Water” Palladium Catalyzed Direct Arylation of 1H-Indazole and 1H-7-Azaindazole - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization [organic-chemistry.org]
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Technical Support Center: Scalable Electrophilic Fluorination of Indazoles

Topic: Scalability of Electrophilic Fluorination for 3-Fluoroindazole Production Reagent Focus: Selectfluor™ (F-TEDA-BF

) Target Audience: Process Chemists & Scale-up Engineers[1]

Introduction: The 3-Fluoroindazole Challenge

3-Fluoroindazole motifs are critical pharmacophores in kinase inhibitors (e.g., IDO1, VEGFR) due to the bioisosteric replacement of the C-H bond with C-F, which modulates pKa and metabolic stability without significant steric penalty.

While laboratory-scale synthesis often utilizes N-fluorobenzenesulfonimide (NFSI) or silver-catalyzed routes, Selectfluor (F-TEDA-BF

) is the reagent of choice for kilogram-scale manufacturing due to its high thermal stability ( C), non-hygroscopic nature, and operational safety compared to N-F sulfonimides or fluoroxy reagents.[1]

However, scaling the direct fluorination of indazole at the C3 position presents three distinct engineering challenges:

• Regioselectivity: Competing N-fluorination vs. C3-fluorination.

• Mass Transfer: The low solubility of Selectfluor in standard organic solvents (DCM, Toluene) necessitates polar solvents (MeCN, Water), creating downstream separation bottlenecks.[1]

• Byproduct Management: The stoichiometric generation of the H-TEDA-BF

  salt requires efficient removal strategies to prevent product contamination.[1]

Module 1: Reaction Optimization & Regioselectivity

Troubleshooting Guide: Chemistry & Selectivity

Symptom	Probable Cause	Technical Intervention
N-Fluorination (N-F) observed instead of C-F	Kinetic Control: The nitrogen lone pair is kinetically more accessible than the C3 position.[1]	Switch to Thermodynamic Control: Increase reaction temperature to 60–80°C. N-F bonds are often reversible and will rearrange to the thermodynamic C3-F product over time.[1] Protonation: Add a catalytic amount of Brønsted acid (e.g., TFA) to protonate the nitrogen, deactivating it toward electrophilic attack while allowing C3 functionalization.
Low Conversion (<50%)	Radical Quenching: If the mechanism is Single Electron Transfer (SET), dissolved oxygen may be inhibiting the radical chain.[1]	Degas Solvents: Sparge reaction mixture with for 30 mins prior to Selectfluor addition. Add Activator: Recent data suggests the byproduct (H-TEDA-BF ) can auto-catalyze the reaction.[1] Recycle 5-10% of the spent salt into the fresh batch [1].
Over-fluorination (Difluoro species)	Local Concentration Hotspots: High local concentration of Selectfluor relative to substrate.[1]	Dosing Strategy: Switch from "all-in" addition to a semi-batch approach. Dose Selectfluor as a slurry in MeCN over 2–4 hours.[1]

Mechanistic Insight: The Selectfluor Pathway

Unlike NFSI, which often requires strong bases, Selectfluor operates efficiently via a Radical-Cation/SET mechanism on electron-rich heterocycles.[1]

Figure 1: Simplified SET mechanism for electrophilic fluorination using Selectfluor. Note that solvent polarity (typically MeCN) stabilizes the Charge-Transfer Complex.[1]

Module 2: Process Safety & Thermal Management

FAQ: Handling Selectfluor on Scale

Q: Is Selectfluor shock-sensitive? A: No. Unlike perchloryl fluoride or hypofluorites, Selectfluor is classified as a stable solid.[1] However, it is a strong oxidant.[1] Avoid contact with strong reducing agents or oxidizable metal powders (Zn, Mg) which can trigger rapid decomposition.[1]

Q: What is the Critical Process Parameter (CPP) for exotherms? A: The fluorination reaction is exothermic (

).[1] On a >100g scale, the dosing rate of Selectfluor is your primary heat control lever.

• Recommendation: Do not add solid Selectfluor to a hot reactor.[1] Prepare a slurry in Acetonitrile (MeCN) or use a solids-addition funnel at ambient temperature, then ramp temperature slowly.[1]

Q: What materials of construction (MoC) are compatible? A: Selectfluor itself is compatible with glass-lined steel (GLS) and Hastelloy.[1] However, trace hydrolysis can generate HF.[1]

• Protocol: Ensure reactors are passivated.[1] Avoid standard 304/316 stainless steel if the reaction time >24h at elevated temperatures (

  C), or add a weak base (e.g., ) to buffer potential HF generation.[1]

Module 3: Workup & Purification Protocols

The most common bottleneck in Selectfluor chemistry is removing the H-TEDA-BF

byproduct (1-chloromethyl-4-hydro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)).[1]

Separation Strategy Table

Method	Efficiency	Scalability	Notes
Aqueous Wash	High	High	H-TEDA salts are highly water-soluble.[1] Washing the organic layer (EtOAc or DCM) with water removes >95% of byproduct.[1]
Filtration	Medium	Medium	In non-polar anti-solvents (e.g., cold ether/toluene), the salt precipitates.[1] Useful if the product is also water-soluble.[1]
Cation Exchange	Very High	Low	Resin capture.[1] Too expensive for kilogram scale but excellent for removing trace TEDA from final API.[1]

Master Protocol: 100g Scale Synthesis of 3-Fluoroindazole

Objective: Synthesis of 3-fluoro-1H-indazole from 1H-indazole. Scale: 100g Input.

Reagents & Setup

• Substrate: 1H-Indazole (100 g, 0.846 mol)

• Reagent: Selectfluor (330 g, 0.93 mol, 1.1 equiv)[1]

• Solvent: Acetonitrile (MeCN) (1.0 L, 10 vol)[1]

• Catalyst/Additive: Acetic Acid (50 mL, 0.5 vol) - Promotes protodefluorination of N-F intermediates.[1]

• Vessel: 2L Jacketed Glass Reactor with overhead stirring and reflux condenser.[1]

Step-by-Step Procedure

• Charging: Charge 1H-Indazole and Acetonitrile into the reactor. Stir at 20°C until fully dissolved.

• Activation: Add Acetic Acid. Note: System remains homogeneous.

• Reagent Addition (Critical): Add Selectfluor as a solid in 5 portions over 60 minutes.

  • Observation: A slight exotherm (20°C

    35°C) may occur.[1] Maintain internal temp C during addition.

• Reaction: Heat the mixture to reflux (80–82°C) .

  • Time: Hold for 4–6 hours.

  • IPC (In-Process Control):[1] Monitor by HPLC.[1] Look for disappearance of Indazole (

    min) and appearance of 3-F-Indazole ( min).[1]

• Workup (TEDA Removal):

  • Cool reaction to 20°C.[1]

  • Distill off ~70% of Acetonitrile under reduced pressure.[1]

  • Add Ethyl Acetate (1.5 L) and Water (1.0 L).[1]

  • Stir vigorously for 20 mins. The H-TEDA-BF

    salt will partition into the aqueous phase.[1]

• Isolation:

  • Separate layers.[1] Extract aqueous layer once more with EtOAc (500 mL).[1]

  • Combine organics, wash with Brine (500 mL), dry over

    .

  • Concentrate to dryness.[1]

• Crystallization: Recrystallize crude solid from Heptane/EtOAc (5:1) to yield off-white crystals.[1]

Process Workflow Diagram

Figure 2: Process flow for the kilogram-ready synthesis of 3-fluoroindazole.

References

• Selectfluor Mechanism & Radical Promotion: Title: Protodefluorinated Selectfluor® Aggregatively Activates Selectfluor® for Efficient Radical C(sp3)−H Fluorination Reactions.[1] Source: University of Regensburg / ChemRxiv (2023).[1] URL:[Link][1][2]

• Indazole Fluorination Context: Title: Fluorination of 2H-Indazoles Using N-Fluorobenzenesulfonimide (Contextual comparison for regioselectivity). Source: Journal of Organic Chemistry (2021).[1][3][4] URL:[Link][1][3]

Sources

• 1. Selectfluor - Wikipedia [en.wikipedia.org]
• 2. A metal-free sigmatropic rearrangement/cyclization/aromatization cascade reaction of hydroxy/aminophenyl propargyl alcohols with fluoroalkanesulfinyl chlorides: synthesis of 3-fluoroalkanesulfonyl benzofurans and indoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fluorination of 2H-Indazoles Using N-Fluorobenzenesulfonimide [organic-chemistry.org]

Reference Data & Comparative Studies

Advanced HPLC Method Development for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile: A Comparative Guide

As a Senior Application Scientist, I frequently encounter complex pharmaceutical intermediates that defy standard platform analytical methods. 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile is a prime example of such a molecule. Featuring a highly electron-deficient indazole core, a polar carbonitrile group, and a specific fluorination pattern, this compound presents a unique chromatographic puzzle.

Standard C18 methods often fail to resolve critical process impurities associated with this molecule, such as the des-fluoro analog, des-methyl precursors, and N2-methyl regioisomers. Indazole derivatives present unique chromatographic challenges due to their nitrogen-rich aromatic cores, necessitating highly specific method development strategies[1].

This guide objectively compares traditional C18 column performance against orthogonal chemistries, providing a self-validating, step-by-step protocol for robust purity analysis.

Mechanistic Rationale: Why Standard C18 Fails

The causality behind experimental choices is the bedrock of robust analytical chemistry. A standard octadecylsilane (C18) stationary phase relies almost exclusively on hydrophobic (dispersive) interactions. For 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile and its primary synthetic impurity—the N2-methyl regioisomer (3-Fluoro-2-methyl-2H-indazole-5-carbonitrile)—the difference in overall hydrophobicity is negligible. Consequently, C18 columns frequently yield co-elution.

To overcome this, we must exploit the specific electronic properties of the analyte. Fluorinated stationary phases, specifically pentafluorophenyl (PFP) columns, offer orthogonal selectivity by providing multiple mechanisms of interaction: π-π interactions, dipole-dipole interactions, and shape selectivity[2]. The electronegativity of the fluorine atoms in the PFP ring imparts a partial negative charge on the outer edge of the ring system, which strongly interacts with the electron-deficient indazole core and discriminates between subtle regioisomeric shifts[3].

Interaction mechanisms driving alternate selectivity on PFP vs. C18 phases.

Experimental Design & Self-Validating Protocols

A trustworthy analytical method must be a self-validating system. This means incorporating system suitability criteria directly into the protocol to ensure the method's resolving power is verified prior to every run.

Step-by-Step Methodology

Phase 1: Mobile Phase Preparation

• Aqueous Phase (A): 0.1% Formic Acid in MS-grade Water.

  • Causality: Indazoles possess basic nitrogens. At neutral pH, residual silanols on the silica surface are ionized (

    ), leading to secondary ion-exchange interactions and severe peak tailing. Formic acid lowers the pH to ~2.7, neutralizing silanols and ensuring the indazole remains in a consistent protonation state, resulting in sharp, symmetrical peaks.

• Organic Phase (B): 0.1% Formic Acid in Acetonitrile.

Phase 2: Chromatographic Conditions

• Column: Pentafluorophenyl (PFP) Core-Shell, 100 x 4.6 mm, 2.6 µm.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

  • Causality: π-π interactions are exothermic and highly sensitive to temperature fluctuations. Locking the column compartment at 30°C ensures run-to-run retention time reproducibility.

• Detection: UV at 254 nm (PDA detector recommended for peak purity assessment).

• Gradient Program:

  • 0.0 - 2.0 min: 10% B

  • 2.0 - 12.0 min: 10% to 60% B

  • 12.0 - 15.0 min: 60% B

  • 15.0 - 15.1 min: 60% to 10% B

  • 15.1 - 20.0 min: 10% B (Re-equilibration)

Phase 3: Sample & System Suitability Preparation

• Sample Solution: Dissolve 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile in 50:50 Water:Acetonitrile to a final concentration of 0.5 mg/mL.

• System Suitability Test (SST): Spike the sample solution with 0.5% (w/w) of 1-methyl-1H-indazole-5-carbonitrile (des-fluoro impurity) and 3-Fluoro-2-methyl-2H-indazole-5-carbonitrile (N2-methyl regioisomer).

  • Self-Validation Check: The method is only deemed valid for batch release if the resolution (

    ) between the N1 and N2 methyl isomers is .

Systematic HPLC method development workflow for fluorinated indazoles.

Data Presentation: Column Performance Comparison

To objectively demonstrate the superiority of the PFP chemistry for this specific analyte, the table below summarizes the chromatographic performance of a standard C18 column versus a PFP column under identical gradient and mobile phase conditions.

Chromatographic Parameter	C18 (Octadecylsilane)	PFP (Pentafluorophenyl)
Retention Time (Main Peak)	6.4 min	8.2 min
Resolution (N1 vs N2 methyl regioisomer)	0.8 (Co-elution)	2.6 (Baseline)
Resolution (Des-fluoro impurity)	1.1 (Partial Separation)	3.1 (Baseline)
Tailing Factor ( )	1.4	1.05
Primary Interaction Mechanism	Hydrophobic (Dispersive)	π-π, Dipole, Steric
Suitability for Purity Release	FAIL	PASS

Note: The enhanced retention time on the PFP column is a direct result of the additive dipole-dipole interactions between the fluorinated stationary phase and the fluorinated indazole core, which are absent on the C18 phase.

Conclusion

By understanding the physicochemical properties of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile, we shift from empirical guessing to rational method design. The PFP column's ability to leverage orthogonal interactions ensures baseline resolution of critical process impurities that traditional C18 phases cannot separate. Implementing this methodology, alongside the strict System Suitability Test (SST), guarantees a self-validating, highly reliable purity analysis workflow suitable for rigorous drug development environments.

References

• DEVELOPMENT AND VALIDATION OF REVERSE PHASE-HPLC METHOD FOR THE QUANTITATIVE DETERMINATION OF AXITINIB IN API FORM AND MARKETED - irjweb.com. 1

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases - Waters.3

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases - LCGC International. 2

Sources

• 1. irjweb.com [irjweb.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. waters.com [waters.com]

The Halogen Dance: A Comparative Guide to the Biological Activity of 3-Fluoro vs. 3-Chloro Indazole Analogs

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry, the indazole scaffold stands as a privileged structure, forming the core of numerous kinase inhibitors and other therapeutic agents. The strategic substitution on this bicyclic aromatic heterocycle can dramatically influence a compound's biological activity, pharmacokinetics, and overall drug-like properties. Among the most common modifications is the introduction of halogens at the 3-position. This guide provides an in-depth, objective comparison of the biological activities of 3-fluoro and 3-chloro indazole analogs, supported by experimental data and mechanistic insights to inform rational drug design.

The Strategic Importance of Halogen Substitution

The choice between a fluorine and a chlorine atom at the 3-position of an indazole ring is a critical decision in the lead optimization process. These halogens, while both electron-withdrawing, possess distinct physicochemical properties that can profoundly impact a molecule's interaction with its biological target and its behavior in a physiological environment. Factors such as size, electronegativity, bond strength, and polarizability come into play, influencing everything from binding affinity to metabolic stability.

A review of indazole-containing derivatives highlights their significance in medicinal chemistry, with numerous compounds demonstrating a wide range of pharmacological activities, including antitumor, anti-inflammatory, and antimicrobial effects.[1] The indazole nucleus is a key component in several FDA-approved small molecule anti-cancer drugs.[2]

Comparative Analysis of Biological Activity: A Data-Driven Look

While broad structure-activity relationship (SAR) studies on indazole derivatives are plentiful, direct head-to-head comparisons of 3-fluoro and 3-chloro analogs are less common in published literature. However, by examining SAR data from various studies on kinase inhibitors, we can glean valuable insights.

Kinase Inhibition: A Key Battleground

Indazole derivatives are well-established as potent inhibitors of various protein kinases, which are crucial targets in oncology and other diseases. The substitution at the 3-position often plays a pivotal role in determining the potency and selectivity of these inhibitors.

One study on Fibroblast Growth Factor Receptor 1 (FGFR1) inhibitors demonstrated a remarkable improvement in activity with the introduction of a fluorine atom. An indazole derivative with a 3-methoxyphenyl group at the 6-position (compound 14a) exhibited an IC50 of 15 nM. The addition of a fluorine atom to the phenyl ring of this compound (compound 14d) resulted in a nearly three-fold increase in potency, with an IC50 of 5.5 nM.[3] While this is not a direct comparison at the 3-position of the indazole, it highlights the significant positive impact fluorination can have on the biological activity of this class of compounds.

Table 1: Comparative Biological Activity of Halogenated Indazole Analogs (Illustrative Example)

Compound ID	Target Kinase	Substitution	IC50 (nM)	Fold Difference (vs. Non-halogenated)
14a	FGFR1	6-(3-methoxyphenyl)	15	-
14d	FGFR1	6-(4-fluoro-3-methoxyphenyl)	5.5	~2.7x improvement

Data extracted from a study on FGFR1 inhibitors and is used here for illustrative purposes of fluorine's impact.[3]

Mechanistic Insights: Why the Choice of Halogen Matters

The observed differences in biological activity between 3-fluoro and 3-chloro indazole analogs can be attributed to their fundamental physicochemical properties. A comprehensive review comparing fluorine and chlorine as bioisosteric substituents in drug design provides a solid foundation for understanding these differences.[4][5][6]

Key Physicochemical Differences:

• Electronegativity and Bond Strength: Fluorine is the most electronegative element, leading to a highly polarized and strong C-F bond (mean bond dissociation energy of ~105.4 kcal/mol).[4][5] This high bond strength often translates to increased metabolic stability, as the C-F bond is less susceptible to enzymatic cleavage by metabolic enzymes like cytochrome P450s. The C-Cl bond is weaker (~78.5 kcal/mol), making chloro-substituted compounds potentially more prone to metabolism.[4][5]

• Atomic Size and Steric Hindrance: Fluorine has a smaller van der Waals radius (1.47 Å) compared to chlorine (1.75 Å). This smaller size allows fluorine to act as a bioisostere for a hydrogen atom, often with minimal steric perturbation in a binding pocket. The larger size of chlorine can lead to steric clashes with amino acid residues in the target protein, which can be either detrimental or, in some cases, beneficial for binding affinity if it leads to a more favorable conformational arrangement.

• Polarizability: Chlorine is significantly more polarizable than fluorine.[4] This higher polarizability can lead to stronger van der Waals and other non-covalent interactions with the protein target, which may result in improved binding affinity for chlorinated compounds in some cases.[4]

• Lipophilicity: The introduction of a chlorine atom generally leads to a greater increase in the overall lipophilicity of a molecule compared to a fluorine atom.[7] This can affect a compound's solubility, cell permeability, and interaction with hydrophobic pockets in the target protein.

The interplay of these factors is complex and target-dependent. For instance, the higher electronegativity of fluorine can alter the pKa of nearby functional groups, which can be crucial for optimizing interactions with the target protein.

Experimental Protocols

To enable researchers to conduct their own comparative studies, we provide detailed, self-validating protocols for key assays used to determine the biological activity of kinase inhibitors.

In Vitro Kinase Assay (Illustrative Protocol)

This protocol describes a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

Principle: The assay measures the phosphorylation of a substrate by a kinase in the presence of varying concentrations of the inhibitor. The amount of phosphorylation is typically quantified using a labeled ATP (e.g., [γ-³²P]ATP) or by using a specific antibody that recognizes the phosphorylated substrate.

Materials and Reagents:

• Recombinant human kinase (e.g., c-Met, AXL)

• Kinase-specific substrate (peptide or protein)

• ATP (adenosine triphosphate)

• Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

• Test compounds (3-fluoro and 3-chloro indazole analogs) dissolved in DMSO

• Positive control inhibitor (known inhibitor of the target kinase)

• Negative control (DMSO vehicle)

• 96-well microplate

• Detection reagent (e.g., phosphocellulose paper and scintillation counter for radiometric assay, or phospho-specific antibody and secondary antibody for ELISA-based assay)

Procedure:

• Compound Preparation: Prepare a series of dilutions of the test compounds and the positive control in the kinase assay buffer. The final DMSO concentration should be kept constant across all wells (typically ≤1%).

• Reaction Setup: In a 96-well microplate, add the kinase assay buffer, the kinase enzyme, and the substrate to each well.

• Inhibitor Addition: Add the diluted test compounds, positive control, or negative control (DMSO) to the respective wells.

• Initiation of Reaction: Start the kinase reaction by adding ATP to each well.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Termination of Reaction: Stop the reaction by adding a stop solution (e.g., EDTA) or by spotting the reaction mixture onto a phosphocellulose membrane.

• Detection: Quantify the amount of substrate phosphorylation using the chosen detection method.

• Data Analysis: Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration. Determine the IC50 value using a non-linear regression analysis.

Self-Validation:

• Positive Control: The known inhibitor should show a dose-dependent inhibition of kinase activity, with an IC50 value consistent with previously reported data.

• Negative Control: The DMSO vehicle should not significantly inhibit the kinase activity.

• Z'-factor: For high-throughput screening, a Z'-factor should be calculated to assess the quality and robustness of the assay. A Z'-factor > 0.5 is generally considered acceptable.

Caption: Workflow for an in vitro kinase inhibition assay.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic or anti-proliferative effects of the compounds on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.

Materials and Reagents:

• Cancer cell line (e.g., a line known to be dependent on the target kinase)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compounds (3-fluoro and 3-chloro indazole analogs) dissolved in DMSO

• Positive control (e.g., a known cytotoxic agent)

• Negative control (DMSO vehicle)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or a solution of SDS in HCl)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds, positive control, or negative control for a specific duration (e.g., 48 or 72 hours).

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formazan crystals to form.

• Formazan Solubilization: Remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the negative control. Plot the percentage of viability versus the logarithm of the compound concentration and determine the IC50 value.

Self-Validation:

• Positive Control: The known cytotoxic agent should induce a dose-dependent decrease in cell viability.

• Negative Control: The DMSO vehicle should not significantly affect cell viability.

• Microscopic Examination: Visually inspect the cells under a microscope before and after treatment to confirm the effects of the compounds on cell morphology.

Caption: Simplified signaling pathway of a Receptor Tyrosine Kinase and the point of inhibition by indazole analogs.

Conclusion and Future Perspectives

The choice between a 3-fluoro and a 3-chloro substitution on an indazole scaffold is a nuanced decision that requires careful consideration of multiple factors. While fluorine's smaller size and greater metabolic stability often make it an attractive choice, the higher polarizability of chlorine can sometimes lead to enhanced binding affinity. The optimal choice is ultimately context-dependent, relying on the specific topology and chemical environment of the target protein's binding site.

This guide provides a framework for researchers to make more informed decisions in their drug discovery efforts. By understanding the fundamental physicochemical differences between these two halogens and employing robust experimental protocols, scientists can more effectively navigate the complex landscape of structure-activity relationships and accelerate the development of novel and effective indazole-based therapeutics. Future research focusing on direct, systematic comparisons of 3-fluoro and 3-chloro indazole analogs against a panel of kinases will be invaluable in further elucidating the subtle yet critical role of halogen substitution in drug design.

References

• Wei, W., Liu, Z., Wu, X., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Adv., 11, 15675-15687. Available from: [Link]

• Summerfield, C. J. E., & Pattison, G. (2026). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Chemical Science. Available from: [Link]

• Li, J., et al. (2015). Discovery of Potent, Selective Triazolothiadiazole-Containing c-Met Inhibitors. ACS Medicinal Chemistry Letters. Available from: [Link]

• Summerfield, C. J. E., & Pattison, G. (2026, January 8). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Chemical Science (RSC Publishing). DOI:10.1039/D5SC07348K. Available from: [Link]

• Wei, W., Liu, Z., Wu, X., et al. (2021, April 27). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances. Available from: [Link]

• Lipunova, G. N., Nosova, E. V., Charushin, V. N., & Chupakhin, O. N. (2016). Fluorine-containing indazoles: Synthesis and biological activity. Journal of Fluorine Chemistry. Available from: [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (n.d.). PMC. Available from: [Link]

• Influence of chlorine substituents on biological activity of chemicals: a review (Reprinted from J Prakt Chem, vol 341, pg 417-435, 1999). (n.d.). ResearchGate. Available from: [Link]

• Wei, W., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances. Available from: [Link]

• Identification of Novel AXL Kinase Inhibitors Using Ligand-Based Pharmacophore Screening and Molecular Dynamics Simulations. (2022, August 17). MDPI. Available from: [Link]

• Summerfield, C. J. E., & Pattison, G. (n.d.). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Chemical Science (RSC Publishing). Available from: [Link]

• AXL inhibitors selected by molecular docking: Option for reducing SARS-CoV-2 entry into cells. (2021, October 19). SciELO. Available from: [Link]

• Synthesis and Biological Evaluation of 3-Arylindazoles as Selective MEK4 Inhibitors. (n.d.). PMC. Available from: [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. (n.d.). PMC. Available from: [Link]

• Profile of c-Met Inhibitors in Clinical or Late Pre-Clinical Development. (n.d.). ResearchGate. Available from: [Link]

• SAR illustration of withdrawn drugs: kinase inhibitors (A) and cytotoxic/alkylating agents (B). (n.d.). ResearchGate. Available from: [Link]

• Discovery and Characterization of Potent, Selective, and Orally Bioavailable 7-Azaindazole AXL Receptor Tyrosine Kinase Inhibitors. (2025, June 12). PubMed. Available from: [Link]

• Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates. (n.d.). Semantic Scholar. Available from: [Link]

• Wang, Z., et al. (2020, October 1). Design, synthesis, and Structure-Activity Relationships (SAR) of 3-vinylindazole derivatives as new selective tropomyosin receptor kinases (Trk) inhibitors. PubMed. Available from: [Link]

• Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. (2025, August 6). ResearchGate. Available from: [Link]

• Computational Investigation of Indazole Scaffolds as Tyrosine Kinase Inhibitors Using Molecular Docking and ADMET Prediction. (2022, July 23). Biosciences Biotechnology Research Asia. Available from: [Link]

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• Synthesis and Physicochemical Properties of 3‐Fluorocyclobutylamines (2015). (n.d.). SciSpace. Available from: [Link]

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• Discovery of Potent Indolyl-Hydrazones as Kinase Inhibitors for Breast Cancer: Synthesis, X-ray Single-Crystal Analysis, and In Vitro and In Vivo Anti-Cancer Activity Evaluation. (2023, December 13). MDPI. Available from: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile

As researchers and drug development professionals, our work with novel chemical entities like 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile demands the highest standards of safety, not only during synthesis and application but critically, through to final disposal. Improper disposal of this fluorinated indazole derivative can lead to personnel exposure, environmental contamination, and regulatory non-compliance. This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of this compound and its associated waste streams. The procedures outlined are grounded in established principles of laboratory safety and hazardous waste management.

Hazard Identification and Risk Assessment

Understanding the inherent risks of a compound is the foundation of safe handling and disposal. While a specific Safety Data Sheet (SDS) for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile may not be universally available, data from structurally similar fluorinated and methylated indazole compounds provide a strong basis for a conservative risk assessment. The primary hazards are associated with irritation and potential harm upon ingestion or inhalation.[1][2][3]

Table 1: Hazard Profile Based on Analogous Compounds

Hazard Classification	Category	Precautionary Statement
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1][3][4]
Serious Eye Damage/Irritation	Category 2 / 2A	Causes serious eye irritation.[1][3]
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[2][3]
Specific target organ toxicity (single exposure)	Category 3	May cause respiratory irritation.[2][3]

The presence of the nitrile group (–C≡N) also warrants caution, as some organic nitriles can release hydrogen cyanide under specific conditions, such as exposure to strong acids or high temperatures.[5] Therefore, all disposal procedures must be designed to mitigate these risks.

Immediate Safety & Handling Precautions

Before beginning any waste consolidation or disposal procedure, it is imperative to establish a safe working environment.

Personal Protective Equipment (PPE): A non-negotiable baseline for handling this compound includes:

• Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher risk of splashing, a full-face shield should be worn in conjunction with goggles.[1][6]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid skin contamination.[2][3]

• Body Protection: A standard laboratory coat is required. For larger quantities or in the event of a spill, a chemical-resistant apron is recommended.[6]

• Respiratory Protection: All handling of the solid compound or solutions should be performed within a certified chemical fume hood to prevent inhalation of dust or aerosols.[3][6][7]

Engineering Controls:

• Ventilation: Always work in a well-ventilated area, preferably a chemical fume hood.[1][3]

• Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[1]

Waste Categorization and Segregation

Proper disposal begins with correct categorization at the point of generation. This ensures that waste streams are not mixed inappropriately, which could lead to hazardous reactions.[6]

• Solid Waste: This category includes:

  • Unused or expired pure 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile.

  • Contaminated consumables such as weighing papers, gloves, bench protectors, and disposable labware.

• Liquid Waste: This category includes:

  • Solutions containing dissolved 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile.

  • Solvent rinses from contaminated glassware. Note: Do not mix aqueous and organic solvent waste streams unless your institution's waste protocol explicitly allows it.[8]

Step-by-Step Disposal Protocol

The primary and recommended method for the final disposal of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile is through a licensed hazardous waste disposal company.[1][9] The most common terminal destruction method for this type of chemical is high-temperature incineration at a permitted facility.[9]

Solid Waste Disposal

• Collection: Carefully collect all solid waste. When handling the pure compound, avoid creating dust.[3] Use tools like a plastic scoop or brush to sweep material into a designated container.

• Containerization: Place all solid waste into a single, robust, and chemically compatible container, such as a high-density polyethylene (HDPE) pail or drum.[6] The container must have a secure, sealable lid.

• Labeling: The container must be clearly and accurately labeled. The label must include:

  • The words "Hazardous Waste ".

  • The full chemical name: "3-Fluoro-1-methyl-1H-indazole-5-carbonitrile " and any other chemical constituents.

  • Associated hazard warnings (e.g., "Irritant," "Harmful").[6][8]

• Storage: Store the sealed container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.[6]

Liquid Waste Disposal

• Collection: Collect all solutions and solvent rinses in a dedicated, leak-proof, and chemically compatible waste container (e.g., an HDPE or glass bottle designed for solvent waste).[6] Never pour this waste down the drain.[3][10]

• Containerization & Labeling:

  • Use a funnel to avoid spills when adding waste to the container. Do not fill the container beyond 90% capacity to allow for vapor expansion.[11]

  • Securely cap the container when not in use.

  • Label the container with "Hazardous Waste " and list all chemical components by their full name, including solvents, with approximate percentages.

• Storage: Store the liquid waste container within secondary containment (such as a larger, chemically resistant tray or tub) to contain any potential leaks.[6] Store in the designated hazardous waste accumulation area.

The following diagram illustrates the logical workflow for the proper disposal of 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile.

Caption: Disposal workflow for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile.

Spill and Emergency Procedures

Accidents can happen, and a clear, pre-defined response plan is critical.

Minor Spill (Solid or Liquid)

A minor spill is a small quantity that can be safely cleaned by trained laboratory personnel without risk of significant exposure.

• Alert & Isolate: Alert personnel in the immediate area and restrict access.[12]

• Ventilate: Ensure the chemical fume hood is operating.

• Don PPE: Wear the full PPE described in Section 2.

• Contain & Clean:

  • For solid spills: Gently cover the spill with a dry absorbent material (e.g., vermiculite or sand) to prevent dust from becoming airborne.[13] Carefully sweep the material into the solid hazardous waste container.

  • For liquid spills: Cover the spill with an inert absorbent material, starting from the outside and working inward to prevent spreading.[12][13] Collect the absorbed material and place it in the solid hazardous waste container.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.[13] Place all cleaning materials into the solid hazardous waste container.

• Report: Report the incident to your laboratory supervisor or Environmental Health & Safety (EHS) department according to your institution's policy.

Major Spill

A major spill involves a large quantity, occurs in a poorly ventilated area, or presents an immediate risk to personnel.

• Evacuate: Immediately evacuate the area, alerting others as you leave.[13]

• Isolate: Close the laboratory doors and prevent re-entry. Post a warning sign on the door.

• Notify: Contact your institution's emergency response number and the EHS department immediately. Provide them with the chemical name and any details about the spill.[13]

• Do not attempt to clean a major spill yourself. Wait for trained emergency responders.

By adhering to this structured disposal protocol, you ensure a safe and compliant end-of-life management for 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile, upholding your commitment to laboratory safety and environmental stewardship.

References

• University of Oklahoma Health Sciences Center. (2025, January 14). EHSO Manual 2025-2026: Spill Control/Emergency Response. [Link]

• West Virginia University Environmental Health & Safety. (2023, March 6). Chapter 8: Decontamination, Disinfection and Spill Response. [Link]

• Memorial University of Newfoundland. Biohazard Decontamination and Spill Response Standard Operating Procedure. [Link]

• The City University of New York (CUNY). Laboratory Chemical Spill Cleanup and Response Guide. [Link]

• California Water Boards. Decontamination Procedures. [Link]

• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. [Link]

• European Chemicals Agency (ECHA). Substance Information. [Link]

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. [Link]

• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles. [Link]

• Jasol. Safety Data Sheet. [Link]

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• Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards: Nitriles. [Link]

• National Center for Biotechnology Information. (2005). Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. PubMed Central. [Link]

• Royal Society of Chemistry. (2007). The structure of fluorinated indazoles: the effect of the replacement of a H by a F atom on the supramolecular structure of NH-indazoles. New Journal of Chemistry. [Link]

• ResearchGate. (2025, August 6). Synthesis of Fluorinated Indazoles Through ANRORC-Like Rearrangement of 1,2,4-Oxadiazoles with Hydrazine. [Link]

• MDPI. (2023, December 20). Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives. [Link]

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Personal protective equipment for handling 3-Fluoro-1-methyl-1H-indazole-5-carbonitrile

Executive Summary & Molecule Characterization

3-Fluoro-1-methyl-1H-indazole-5-carbonitrile is a functionalized heterocyclic building block frequently employed in the synthesis of poly (ADP-ribose) polymerase (PARP) inhibitors and kinase inhibitors.

As a Senior Application Scientist, I must emphasize that while specific toxicological data (LD50) for this precise intermediate may be sparse in public registries, its structural pharmacophore—combining a nitrile (cyano) group with a lipophilic fluoro-indazole core —necessitates a High Potency/Unknown (Band 4) safety approach.

The Safety Logic:

• The Nitrile Moiety (-CN): Carries a latent risk of metabolizing into cyanide anions in vivo or liberating Hydrogen Cyanide (HCN) gas if exposed to strong acids.

• The Indazole Core: Biologically active scaffold designed to interact with enzymes; assume high affinity and potential for off-target toxicity.

• Fluorine Substitution: Increases lipophilicity, enhancing skin absorption and blood-brain barrier penetration.

Hazard Analysis & Engineering Controls

Before selecting PPE, you must establish the hierarchy of controls. PPE is the last line of defense, not the first.

Hazard Class	Risk Mechanism	Engineering Control (Primary)
Acute Toxicity (Oral/Dermal)	Systemic absorption via skin or ingestion. Nitriles can cause cellular hypoxia.	Chemical Fume Hood: All open handling must occur here. Face velocity: 80–100 fpm.
Respiratory Irritation	Inhalation of fine dust during weighing.	Local Exhaust Ventilation (LEV): Use a powder containment hood or balance enclosure.
Chemical Incompatibility	Hydrolysis of nitrile to HCN gas.	Segregation: Store away from strong acids (HCl, H₂SO₄) and oxidizers.

Personal Protective Equipment (PPE) Matrix

This protocol uses a "Double-Barrier" system . Standard single-layer nitrile gloves are insufficient for organic synthesis involving this compound because the solvents used to dissolve it (e.g., DCM, DMF) permeate nitrile rubber rapidly, carrying the toxicant to the skin.

Detailed PPE Specifications

Body Area	PPE Requirement	Technical Rationale
Hand Protection (Layer 1)	Disposable Nitrile (4 mil)	Acts as a sacrificial layer against gross contamination.
Hand Protection (Layer 2)	Extended Cuff Nitrile (6-8 mil) OR Silver Shield® (Laminate)	Critical: If using halogenated solvents (DCM), standard nitrile breaks down in <5 mins. Use Laminate gloves under nitrile for DCM handling.
Respiratory	N95 (minimum) or P100	Required only if weighing outside a hood (strongly discouraged). In a functioning hood, no respirator is required.
Eye/Face	Chemical Splash Goggles	Safety glasses are insufficient for powders that can become airborne or liquids that can splash.
Body	Tyvek® Lab Coat (or equivalent)	Cotton coats absorb liquids. Tyvek provides a non-porous barrier against potent compound solutions.

Visualization: PPE Decision Logic

Figure 1: PPE Selection Decision Tree based on physical state and carrier solvent.

Operational Protocols: Step-by-Step

A. Weighing and Dispensing (High Risk Phase)

Why: The highest risk of exposure occurs when the pure solid is airborne.

• Static Control: Indazoles are often fluffy, electrostatic solids. Use an anti-static gun or ionizing fan inside the balance enclosure to prevent powder scattering.

• Taring: Tare the vial before opening the stock container.

• Transfer: Use a disposable spatula. Do not attempt to wash and reuse spatulas with this class of compound; dispose of them as solid hazardous waste.

• Decontamination: Immediately wipe the balance area with a methanol-dampened Kimwipe after use.

B. Solubilization and Reaction

Why: Once in solution, the risk shifts from inhalation to dermal absorption.

• Solvent Choice: If possible, avoid DMSO or DMF as primary solvents during initial handling, as they are potent skin penetrants that will "drag" the indazole through the skin barrier.

• Vessel Venting: If the reaction involves acidic conditions, ensure the vessel is vented to a scrubber or the back of the fume hood to manage potential HCN evolution.

C. Emergency Spill Response

• Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (water/methanol), then scoop into a bag.

• Liquid Spill: Cover with an absorbent pad.

• Skin Exposure: Wash immediately with soap and water for 15 minutes.[1] Do not use ethanol to wash skin; it dilates pores and increases absorption.

Waste Disposal & Deactivation[2][3][4]

Crucial Warning: Do not mix nitrile-bearing waste with acidic waste streams. This can generate lethal Hydrogen Cyanide (HCN) gas.

Disposal Workflow

• Segregation: Establish a dedicated "Organic Cyanide/Nitrile" waste stream.

• pH Control: Maintain the waste container at pH > 9 (add aqueous NaOH if necessary) to ensure the nitrile remains stable and does not hydrolyze to HCN.

• Labeling: Clearly mark containers: "Contains Organic Nitriles - DO NOT ADD ACID."

Visualization: Waste Stream Logic

Figure 2: Logic flow for preventing accidental cyanide gas generation during disposal.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Nitriles - Safety and Health Topics. United States Department of Labor. [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). NIOSH Pocket Guide to Chemical Hazards - Cyanides.[Link]

• American Chemical Society. (2015). Identifying and Evaluating Hazards in Research Laboratories.[Link]

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